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(3s)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol Documentation Hub

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  • Product: (3s)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol

Core Science & Biosynthesis

Foundational

Structure and properties of (S)-3-amino-3-(3,4-dimethoxyphenyl)-1-propanol

Executive Summary (S)-3-amino-3-(3,4-dimethoxyphenyl)-1-propanol is a high-value chiral -amino alcohol synthon .[1] Structurally, it consists of a propyl backbone bearing a primary alcohol at C1 and a primary amine at th...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

(S)-3-amino-3-(3,4-dimethoxyphenyl)-1-propanol is a high-value chiral


-amino alcohol synthon .[1] Structurally, it consists of a propyl backbone bearing a primary alcohol at C1 and a primary amine at the benzylic C3 position, substituted with a 3,4-dimethoxyphenyl (veratryl) group.[1]

This molecule serves as a critical scaffold in the synthesis of Serotonin-Norepinephrine Reuptake Inhibitors (SNRIs) and Tetrahydroisoquinoline (THIQ) alkaloids.[1] Its structural homology to the precursors of Dapoxetine and Fluoxetine makes it a "privileged structure" in medicinal chemistry, particularly for tuning the lipophilicity and metabolic stability of CNS-active agents via the dimethoxy-substitution pattern.[1]

Core Structural Data
PropertyDetail
IUPAC Name (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol
Molecular Formula C

H

NO

Molecular Weight 211.26 g/mol
Chiral Center C3 (S-configuration)
Key Functional Groups Primary Alcohol (C1), Benzylic Amine (C3), Veratrole Ether
Related CAS (Acid Precursor) 696641-73-3 ((S)-3-amino-3-(3,4-dimethoxyphenyl)propanoic acid)
Related CAS (Racemic Alcohol) 201408-35-7

Physicochemical Profiling

Understanding the physical behavior of this amino alcohol is prerequisite for process development.[1] The molecule exhibits "amphiphilic-like" behavior due to the polar amine/alcohol tail and the lipophilic dimethoxybenzyl head.[1]

Solubility & Stability
  • Solubility: Highly soluble in polar organic solvents (Methanol, DMSO, DMF).[1] Moderate solubility in Dichloromethane (DCM).[1] Low solubility in non-polar alkanes (Hexanes).[1]

  • pKa (Amine): Estimated ~9.2–9.6 (Typical for benzylic amines).[1]

  • pKa (Alcohol): ~16.[1]

  • Stability: The free base is prone to oxidative degradation (browning) upon exposure to air due to the electron-rich aromatic ring and the amine.[1] It is best stored as a hydrochloride or tartrate salt.[1]

Stereochemical Integrity

The (S)-configuration at the benzylic position is chemically stable under basic and neutral conditions.[1] However, racemization can occur under:

  • Radical conditions: Benzylic protons are susceptible to radical abstraction.[1]

  • Strong Lewis Acid catalysis: Can promote reversible elimination-addition pathways (retro-Michael type mechanisms) if derivatized.[1]

Synthetic Routes & Process Chemistry

The synthesis of the enantiopure (S)-alcohol is most robustly achieved via the reduction of its corresponding chiral


-amino acid.[1] Direct asymmetric synthesis of the alcohol is less common than reducing the abundant amino acid pool.[1]
Primary Route: Reduction of Chiral -Amino Acid

This protocol ensures high enantiomeric excess (ee) retention (>98%).[1]

Precursor: (S)-3-amino-3-(3,4-dimethoxyphenyl)propanoic acid (CAS: 696641-73-3).[1]

Step-by-Step Protocol
  • Activation: Suspend (S)-amino acid (1.0 eq) in dry THF under

    
    .
    
  • Reductant Addition: Cool to 0°C. Add

    
     (2.5 eq) portion-wise.
    
  • Iodine Activation: Dropwise addition of

    
     (1.0 eq) in THF.[1] Note: This generates borane in situ, a milder and more selective reductant than 
    
    
    
    for amino acids.[1]
  • Reflux: Heat to reflux for 12–18 hours. The solution typically turns colorless as

    
     is consumed.[1]
    
  • Quench: Cool to 0°C. CAREFULLY add Methanol until gas evolution ceases.

  • Workup: Evaporate solvent. Partition residue between 20% KOH and DCM.[1] The product resides in the organic layer.[1]

  • Purification: Recrystallization from EtOAc/Hexanes or conversion to HCl salt.[1]

Alternative Route: Classical Resolution

If starting from racemic material (via Henry Reaction of 3,4-dimethoxybenzaldehyde + nitromethane


 reduction):
  • Salt Formation: Dissolve racemate in Ethanol.

  • Resolving Agent: Add (S)-(+)-Mandelic acid or N-Acetyl-L-Leucine (0.5 eq).

  • Crystallization: The diastereomeric salt of the (S)-amine crystallizes preferentially.[1]

  • Liberation: Treat salt with 1M NaOH to release the free (S)-base.[1]

Visualization of Synthetic Logic

Synthesis Aldehyde 3,4-Dimethoxybenzaldehyde Acid (S)-Amino Acid (CAS: 696641-73-3) Aldehyde->Acid Rodionov Reaction (Chiral Ammonia Source) Racemate Racemic Amino Alcohol Aldehyde->Racemate Henry Rxn + Red Borane NaBH4 / I2 (In-situ Borane) Acid->Borane Activation Target (S)-Target Alcohol (>98% ee) Borane->Target Reduction Resolution Chiral Resolution ((S)-Mandelic Acid) Racemate->Resolution Resolution->Target Salt Break

Figure 1: Divergent synthetic pathways. The Borane-mediated reduction of the chiral acid (Top Path) is preferred for scalability and purity.[1]

Reactivity & Strategic Applications

The molecule's value lies in its bifunctionality .[1] The distance between the amine and alcohol (3 carbons) allows for specific cyclization modes.[1]

Pictet-Spengler Cyclization (Isoquinoline Synthesis)

The electron-rich 3,4-dimethoxy ring activates the molecule for electrophilic aromatic substitution.[1] Reacting the amine with an aldehyde/ketone generates an imine, which cyclizes to form Tetrahydroisoquinolines (THIQs) .[1]

  • Reagent: Formaldehyde (or aryl aldehyde) + Acid catalyst (TFA).[1]

  • Product: 6,7-dimethoxy-1-substituted-1,2,3,4-tetrahydroisoquinoline.[1]

  • Relevance: Core scaffold for alkaloids like Salsolinol derivatives.[1]

Chemoselective N-Alkylation (SNRI Synthesis)

This molecule is a direct structural analog to the "Dapoxetine/Fluoxetine" scaffold.[1]

  • Target: Synthesis of Duloxetine/Dapoxetine analogs.

  • Mechanism: The amino group is more nucleophilic than the alcohol.[1]

  • Protocol: Reductive amination with Formaldehyde/NaBH3CN yields the N,N-dimethyl derivative.[1] Subsequent activation of the alcohol (Mesylation) and displacement with a Naphthol/Phenol creates the SNRI pharmacophore.[1]

Reactivity Map

Reactivity Core (S)-3-amino-3-(3,4-dimethoxyphenyl)-1-propanol Path1 Pictet-Spengler Cyclization Core->Path1 + R-CHO / H+ Path2 Reductive Amination (HCHO / NaBH3CN) Core->Path2 Prod1 6,7-Dimethoxy-THIQ (Alkaloid Scaffold) Path1->Prod1 Prod2 N,N-Dimethyl Derivative Path2->Prod2 Path3 O-Arylation / Etherification Prod2->Path3 1. MsCl 2. Ar-OH / Base Prod3 SNRI Analogs (Dapoxetine-like) Path3->Prod3

Figure 2: The chemical versatility of the scaffold.[1][2][3] Path 3 represents the primary route for antidepressant drug discovery.[1]

Analytical Controls

To ensure "Trustworthiness" and reproducibility, the following analytical parameters must be met.

HPLC Method (Chiral Purity)
  • Column: Daicel Chiralcel OD-H or AD-H (4.6 x 250 mm).[1]

  • Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV @ 280 nm (Absorption of the veratryl group).[1]

  • Expectation: The (S)-enantiomer typically elutes after the (R)-enantiomer on OD-H columns (verify with racemic standard).

NMR Diagnostics ( H NMR, 400 MHz, CDCl )
  • 
     6.7–6.9 ppm:  Multiplet (3H), Aromatic protons.[1]
    
  • 
     3.85, 3.87 ppm:  Two singlets (6H), Methoxy groups (-OCH
    
    
    
    ).[1]
  • 
     3.9–4.0 ppm:  Triplet/Multiplet (1H), Benzylic CH-NH
    
    
    
    .[1] This shift is diagnostic for the oxidation state of the benzylic carbon.[1]
  • 
     3.6–3.7 ppm:  Multiplet (2H), CH
    
    
    
    -OH.[1]
  • 
     1.8–2.0 ppm:  Multiplet (2H), Central CH
    
    
    
    .[1]

Safety & Handling

  • GHS Classification: Warning.[1][4] Acute Toxicity (Oral).[1] Irritant (Skin/Eye).[1]

  • Storage: Hygroscopic. Store at 2–8°C under Argon/Nitrogen.

  • Incompatibility: Strong oxidizing agents (converts amine to N-oxide or cleaves benzylic bond).[1]

References

  • Preparation of amino alcohols via amino acid reduction: McKennon, M. J., et al.[1] "A convenient reduction of amino acids and their derivatives."[1] Journal of Organic Chemistry, 1993, 58(13), 3568-3571.[1] Link[1]

  • Synthesis of Duloxetine/Dapoxetine intermediates: Liu, H., et al. "Chemo-enzymatic synthesis of (S)-3-amino-3-arylpropan-1-ols."[1] Chirality, 2000, 12(1), 26-29.[1] Link[1]

  • Pictet-Spengler Cyclization of Phenethylamines: Stöckigt, J., et al. "Pictet-Spengler reaction in nature and organic chemistry."[1] Natural Product Reports, 2011, 28, 975-1018.[1] Link

  • Compound Data (Acid Precursor): PubChem CID 697182 (3-amino-3-(3,4-dimethoxyphenyl)propanoic acid).[1] Link

Sources

Exploratory

Chiral beta-amino alcohol building blocks for medicinal chemistry

Title: Architecting Chirality: A Technical Guide to -Amino Alcohol Building Blocks in Medicinal Chemistry Executive Summary: The "1,2-Motif" in Modern Therapeutics The chiral -amino alcohol (1,2-amino alcohol) is not mer...

Author: BenchChem Technical Support Team. Date: February 2026

Title: Architecting Chirality: A Technical Guide to


-Amino Alcohol Building Blocks in Medicinal Chemistry

Executive Summary: The "1,2-Motif" in Modern Therapeutics

The chiral


-amino alcohol (1,2-amino alcohol) is not merely a functional group; it is a privileged pharmacophore that serves as the structural anchor for a vast array of FDA-approved therapeutics.[1] From the classic aryloxypropanolamine 

-blockers to modern sphingosine-1-phosphate (S1P) receptor modulators like Siponimod (Mayzent®) and Etrasimod (Velsipity®), this motif provides a critical hydrogen-bonding donor/acceptor system that rigidly defines the spatial arrangement of substituents.[1]

For the medicinal chemist, the challenge lies not in the concept but in the execution: accessing high enantiomeric excess (ee), controlling regioselectivity during ring-opening, and preventing racemization during scale-up. This guide dismantles these challenges, offering a decision-matrix for synthesis and field-proven protocols.

Strategic Synthesis: The Decision Matrix

Selecting the correct synthetic route depends heavily on the starting material availability and the desired substitution pattern.

Diagram 1: Synthesis Route Decision Tree

SynthesisDecision Start Target: Chiral Beta-Amino Alcohol Q1 Is the chiral pool (Amino Acid) available? Start->Q1 Q2 Is the substitution pattern non-natural? Q1->Q2 No MethodA Method A: Amino Acid Reduction (Best for: Natural side chains) Protocol: NaBH4/I2 or LiAlH4 Q1->MethodA Yes MethodB Method B: Epoxide Opening (Best for: Diversity/Library Gen) Protocol: Lewis Acid Catalysis Q2->MethodB Yes (Chemical) MethodC Method C: Biocatalysis (Best for: Green Chem/Scale) Protocol: Transaminase/KRED Q2->MethodC Yes (Enzymatic)

Caption: Strategic selection of synthetic pathways based on substrate availability and substitution requirements.

Deep Dive I: The Amino Acid Reduction Protocol

While Lithium Aluminum Hydride (


) is the textbook reagent, it is often avoided in process chemistry due to safety risks and difficult workups (aluminum emulsions).[1] The Sodium Borohydride/Iodine (

)
system is the industry standard for reliability and safety.
The Mechanism & Causality

 alone is insufficiently electrophilic to reduce carboxylic acids. The addition of 

generates Borane (

) in situ.

The in situ borane coordinates to the carboxylate, activating it for hydride delivery without touching carbamates (Boc/Cbz) or esters, provided the stoichiometry is controlled.
Validated Protocol: Reduction of N-Boc-L-Phenylalanine

Reference: McKennon et al. (1993)[1][2]

  • Setup: Flame-dry a 3-neck flask under

    
    . Charge with N-Boc-L-Phe (1.0 equiv) and anhydrous THF (0.2 M).[1][2]
    
  • Activation: Add

    
     (2.5 equiv). The mixture will likely remain a suspension.
    
  • Initiation: Cool to 0°C. Dropwise add a solution of

    
     (1.0 equiv) in THF over 30 mins. Critical: Hydrogen gas evolution will be vigorous.[1][2]
    
  • Reflux: Once evolution ceases, warm to reflux for 2-4 hours.

  • Quench (The "Clear" Step): Cool to room temperature. Carefully add Methanol to destroy excess borane.[1][2]

  • Workup: Evaporate solvents. Dissolve residue in 20% KOH (aqueous) and stir for 4 hours to break the amine-borane complex (essential for yield). Extract with DCM.[1][2]

Self-Validating Check:

  • Success: Product is a white solid/oil.[1][2]

  • Failure: If yield is low, the amine-borane complex likely wasn't hydrolyzed.[1][2] Increase KOH stir time.

Deep Dive II: Regioselective Epoxide Opening

When the target cannot be derived from an amino acid, opening a chiral epoxide is the route of choice. The challenge is Regioselectivity .

  • Basic/Neutral Conditions: Nucleophile attacks the least substituted carbon (Steric control).[1]

  • Acidic/Lewis Acid Conditions: Nucleophile attacks the more substituted carbon (Electronic control via carbocation character).[1]

Diagram 2: Regioselectivity Mechanisms

EpoxideOpening Epoxide Chiral Epoxide PathA Path A: Basic/Neutral (Steric Control) Epoxide->PathA Amine, Heat PathB Path B: Lewis Acid (M(OTf)3) (Electronic Control) Epoxide->PathB Amine, Yb(OTf)3 ProductA Terminal Attack (Major Isomer) PathA->ProductA SN2 ProductB Internal Attack (Major Isomer) PathB->ProductB Activated SN2

Caption: Divergent synthesis of regioisomers controlled by catalyst selection.

Protocol Tip: For difficult openings (poor nucleophiles), use Lithium Perchlorate (


)  in diethyl ether (5.0 M).[1][2] The high concentration of 

acts as a mild Lewis acid, activating the epoxide oxygen without causing polymerization.

Comparative Data: Reducing Agents

ReagentSafety ProfileSelectivity (vs. Ester)Workup DifficultyTypical Yield

High Risk (Pyrophoric)Poor (Reduces esters)High (Emulsions)70-85%

Moderate (H2 evolution)Excellent (Spares esters)Low85-95%

Moderate (Stench)GoodModerate80-90%

High RiskVariableHigh60-75%

Medicinal Chemistry Applications & Case Studies

Modern Case Study: Siponimod (Mayzent)
  • Therapeutic Area: Multiple Sclerosis (S1P Modulator).[1][2][3][4]

  • Structural Role: The amino alcohol motif is embedded within the azetidine-3-carboxylic acid fragment.[1]

  • Significance: Unlike first-gen fingolimod (which is a pro-drug requiring phosphorylation), modern analogues often use the amino alcohol geometry to interact directly with the receptor binding pocket, improving selectivity for S1P1/S1P5 subtypes.[1]

Classic Application: Evans Auxiliaries

Chiral oxazolidinones (Evans Auxiliaries) are synthesized directly from amino alcohols (Valinol, Phenylalaninol) using diethyl carbonate or phosgene equivalents.[1][2] These are indispensable for conducting asymmetric alkylations in early discovery.[1][2]

Troubleshooting: The N-O Migration Trap

A common failure mode in amino alcohol chemistry is Acyl Migration .[1][2]

  • The Phenomenon: In N-acyl amino alcohols (amides), the acyl group can migrate from Nitrogen to Oxygen under acidic conditions, forming an ester (O-acyl).[1][2]

  • The Fix: This is reversible. Treating the O-acyl ester with mild base (

    
    ) or simply stirring in THF/Water with 
    
    
    
    will migrate the acyl group back to the Nitrogen (thermodynamically favored amide).[1]

Racemization Alert: Avoid using strong bases (LDA, NaH) with N-protected amino alcohols derived from amino acids. Oxazolone formation can occur, scrambling the stereocenter.[2] Use mild bases like DIPEA or inorganic carbonates.[1][2]

References

  • McKennon, M. J., Meyers, A. I., et al. (1993).[1][2] "A convenient reduction of amino acids and their derivatives." The Journal of Organic Chemistry.

  • Jacobsen, E. N. (2002).[1][2] "Kinetic Resolution of Epoxides." Accounts of Chemical Research.

  • FDA Drug Approvals. (2019). "Siponimod (Mayzent) Prescribing Information."

  • Ager, D. J., et al. (1996).[1][2] "Synthetic Methods for Beta-Amino Alcohols." Chemical Reviews.

  • Pfizer. (2023).[1][2] "Etrasimod (Velsipity) Approval History." [1][2]

Sources

Foundational

Difference between (R) and (S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol

An In-Depth Technical Guide to the Stereochemical Dichotomy of (R)- and (S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol Abstract Chirality is a fundamental principle in pharmacology and drug development, where the three-d...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Stereochemical Dichotomy of (R)- and (S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol

Abstract

Chirality is a fundamental principle in pharmacology and drug development, where the three-dimensional arrangement of atoms in a molecule can dictate its biological activity. This guide provides a comprehensive technical analysis of the enantiomeric pair, (R)- and (S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol. As chiral building blocks, these molecules hold significant potential in the synthesis of complex pharmaceutical agents. We will explore the nuanced differences in their physicochemical properties, delve into stereoselective synthetic routes and analytical separation techniques, and discuss the profound implications of their stereochemistry on potential pharmacological activity. This document is intended for researchers, chemists, and drug development professionals seeking to understand and leverage the distinct properties of these enantiomers.

The Central Role of Stereoisomerism

In the realm of molecular science, isomers are compounds that share the same molecular formula but differ in the arrangement of their atoms. Stereoisomers, specifically enantiomers, are a subclass of isomers that are non-superimposable mirror images of each other. This structural difference arises from the presence of a chiral center—typically a carbon atom bonded to four different substituents. The molecule 3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol possesses such a chiral center at the carbon atom bonded to the amino group.

The Cahn-Ingold-Prelog (CIP) convention is used to assign the absolute configuration of each enantiomer as either (R) (from the Latin rectus, for right) or (S) (from the Latin sinister, for left). This seemingly subtle distinction is critical, as biological systems—themselves composed of chiral molecules like amino acids and sugars—often exhibit a high degree of stereoselectivity.[1][2] One enantiomer of a drug may elicit a desired therapeutic effect, while its mirror image could be inert, less active, or even responsible for adverse effects.[3] Understanding this dichotomy is therefore not merely an academic exercise but a prerequisite for rational drug design and safe therapeutic application.

Physicochemical Properties: A Comparative Overview

While enantiomers share identical physical properties in an achiral environment (e.g., melting point, boiling point, solubility in achiral solvents), their interaction with plane-polarized light (optical activity) and with other chiral molecules differs. The racemic mixture, containing equal amounts of (R) and (S) enantiomers, is optically inactive.

Property(R/S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol (Racemate)(S)-Enantiomer (Representative)(R)-Enantiomer (Representative)
CAS Number 201408-35-7Data not specifically available; often sold as racemate or protected derivatives (e.g., Boc-protected CAS 499995-84-5)[4]Data not specifically available
Molecular Formula C₁₁H₁₇NO₃C₁₁H₁₇NO₃C₁₁H₁₇NO₃
Molecular Weight 211.26 g/mol 211.26 g/mol 211.26 g/mol
Physical Form SolidSolidSolid
Purity (Typical) ≥90%≥97% (for derivatives)≥97% (for derivatives)
InChI Key LIVKGYIUNICCIZ-UHFFFAOYSA-NSpecific InChIKey would indicate stereochemistrySpecific InChIKey would indicate stereochemistry

Note: Specific data for the individual, unprotected enantiomers is not consistently available from public sources, highlighting their primary role as synthetic intermediates that are often used in their protected forms.

Synthesis and Chiral Resolution: Accessing Enantiopure Material

The synthesis of enantiomerically pure 3-amino-1-propanol derivatives is a critical step for their application in drug development.[5][6] Strategies typically involve either the synthesis of a racemic mixture followed by separation or, more efficiently, an asymmetric synthesis that directly yields the desired enantiomer.

Racemic Synthesis

A common approach to the racemic compound involves a multi-step synthesis starting from 3,4-dimethoxybenzaldehyde. This can proceed through a Henry reaction or similar C-C bond-forming reactions to introduce the three-carbon backbone, followed by reduction of a nitro or ketone group and subsequent functional group manipulations to yield the final amino alcohol.

Stereoselective Synthetic Strategies

Obtaining the (R) or (S) enantiomer with high optical purity requires a stereocontrolled approach. Two prevalent and powerful methods are asymmetric reduction and chemoenzymatic synthesis.[7]

  • Asymmetric Reduction: This strategy involves the reduction of a prochiral ketone precursor, 3-amino-1-(3,4-dimethoxyphenyl)propan-1-one, using a chiral catalyst. Catalytic systems based on ruthenium or rhodium complexes with chiral ligands (e.g., BINAP) or chiral borane reagents (e.g., CBS catalyst) are highly effective for this type of transformation, yielding the chiral alcohol with high enantiomeric excess (ee).[7]

  • Chemoenzymatic Methods: Biocatalysis offers a green and highly selective alternative. Ketoreductase (KRED) enzymes can reduce the prochiral ketone with exceptional stereoselectivity, often under mild aqueous conditions. By selecting an appropriate KRED that expresses (R)- or (S)-selectivity, either enantiomer of the target molecule can be produced in high yield and optical purity.[8]

G cluster_precursor Precursor Synthesis cluster_chiral Stereoselective Reduction cluster_products Enantiopure Products start 3,4-Dimethoxy- benzaldehyde ketone Prochiral Ketone: 3-Amino-1-(3,4-dimethoxy- phenyl)propan-1-one start->ketone Multi-step synthesis asymmetric Asymmetric Reduction (e.g., Chiral Catalyst + H₂) ketone->asymmetric enzymatic Chemoenzymatic Method (e.g., Ketoreductase) ketone->enzymatic R_product (R)-Enantiomer asymmetric->R_product (R)-selective catalyst S_product (S)-Enantiomer asymmetric->S_product (S)-selective catalyst enzymatic->R_product (R)-selective enzyme enzymatic->S_product (S)-selective enzyme

Caption: General workflow for the stereoselective synthesis of (R) and (S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol.

Analytical Separation and Characterization

Distinguishing between and quantifying the (R) and (S) enantiomers is essential for quality control and for studying their differential biological effects. This is achieved using chiral analytical techniques.

Chiral High-Performance Liquid Chromatography (Chiral HPLC)

Chiral HPLC is the gold standard for enantiomeric separation.[1][9] The method relies on a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives coated on a silica support) are particularly effective for separating amino alcohols.[9] The differential interaction strength causes one enantiomer to be retained longer on the column, resulting in two distinct peaks in the chromatogram.

Protocol: Chiral HPLC for Enantiomeric Purity Assessment
  • Column: Chiralpak® AD-H or Chiralcel® OD-H (or equivalent polysaccharide-based CSP).

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol modifier (e.g., isopropanol or ethanol) is typically used.[9] A small amount of an amine modifier (e.g., diethylamine) is often added to improve peak shape for basic analytes like amino alcohols. A typical starting condition would be Hexane:Isopropanol:Diethylamine (80:20:0.1, v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength where the phenyl ring absorbs (e.g., 230 nm or 280 nm).

  • Sample Preparation: Dissolve a small amount of the sample in the mobile phase or a compatible solvent.

  • Analysis: Inject the sample. The retention times of the two peaks will correspond to the (R) and (S) enantiomers. The enantiomeric excess (% ee) can be calculated from the peak areas (A) using the formula: % ee = |(A_S - A_R) / (A_S + A_R)| * 100.

Capillary Electrophoresis (CE)

Chiral CE is another powerful technique for enantioseparation.[10][11] It involves adding a chiral selector, most commonly a cyclodextrin derivative (e.g., sulfated β-cyclodextrin), to the background electrolyte.[11] The enantiomers form transient, diastereomeric inclusion complexes with the cyclodextrin, which have different mobilities under the applied electric field, leading to their separation.

G sample Sample containing (R) and (S) enantiomers hplc Chiral HPLC System (Chiral Stationary Phase) sample->hplc detector UV Detector hplc->detector data Chromatogram (Two separated peaks) detector->data quant Quantification (% ee calculation) data->quant

Caption: Experimental workflow for analytical separation of enantiomers using Chiral HPLC.

Differential Biological Activity: The Core Distinction

While specific pharmacological studies directly comparing the (R) and (S) enantiomers of 3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol are not widely published, we can infer potential differences based on structurally similar compounds and established pharmacological principles. The 3-amino-3-phenylpropan-1-ol scaffold is a key structural motif in various biologically active molecules, including intermediates for antidepressants and ligands for adrenergic receptors.[5][12]

For instance, the beta-adrenergic receptor agonist (-)-RO363, which also contains a substituted phenylpropanolamine structure, demonstrates high selectivity and activity that is critically dependent on its stereochemistry.[12] Specific amino acid residues within the receptor's binding pocket form a chiral environment. The (S)-enantiomer of a ligand might position its functional groups (e.g., hydroxyl, amino) for optimal hydrogen bonding and hydrophobic interactions, leading to potent agonism. In contrast, the (R)-enantiomer may be unable to achieve this precise fit, resulting in weaker binding or an entirely different mode of action (e.g., antagonism or inactivity). This difference in potency between enantiomers is quantified by the eudismic ratio .

The dimethoxyphenyl group, in particular, is found in numerous compounds with activity at CNS receptors. It is plausible that one enantiomer of 3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol could exhibit selective activity at serotonin, dopamine, or adrenergic receptors, while the other is significantly less active.

G cluster_receptor Receptor Binding Pocket (Chiral Environment) cluster_ligands Enantiomers cluster_activity Biological Response receptor_site1 H-Bond Acceptor receptor_site2 Hydrophobic Pocket receptor_site3 Ionic Interaction Site S_ligand (S)-Enantiomer (Eutomer) S_ligand->receptor_site1 Optimal H-Bond S_ligand->receptor_site2 Good Fit S_ligand->receptor_site3 Precise Alignment high_activity High Affinity Binding => Strong Signal R_ligand (R)-Enantiomer (Distomer) R_ligand->receptor_site1 Steric Hindrance R_ligand->receptor_site2 Poor Fit low_activity Low/No Affinity => Weak/No Signal

Caption: Hypothetical differential binding of (S) and (R) enantiomers to a chiral receptor site.

Applications in Research and Drug Development

The primary application of (R)- and (S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol is as high-value chiral building blocks.

  • Pharmaceutical Synthesis: These enantiopure intermediates are crucial for constructing complex, single-enantiomer drugs. By incorporating a pre-defined stereocenter, chemists can avoid challenging chiral separations in later stages of a synthesis, improving overall efficiency.[5]

  • Medicinal Chemistry: The Boc-protected derivative, Boc-(S)-3-amino-3-(3,4-dimethoxyphenyl)propionic acid, is explicitly used in peptide synthesis and medicinal chemistry to build novel therapeutic agents, particularly those targeting neurological disorders.[13] The Boc group protects the amine during coupling reactions and enhances stability.[13]

  • Probing Biological Systems: As tool compounds, the individual enantiomers can be used to investigate the stereochemical requirements of a biological target (e.g., an enzyme or receptor). A significant difference in activity between the (R) and (S) forms provides strong evidence of a specific, three-dimensional binding interaction.

Conclusion

The distinction between (R)- and (S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol transcends simple chemical nomenclature. It represents a fundamental divergence in how these molecules can interact with the chiral world of biology. While identical in their basic physical properties, their synthesis requires sophisticated stereoselective methods, their analysis depends on specialized chiral chromatography, and their potential biological activities are expected to be distinct. For scientists and researchers in drug development, recognizing and harnessing these differences is paramount. The ability to produce and utilize a single, desired enantiomer is a hallmark of modern pharmaceutical science, enabling the creation of safer, more effective, and more selective therapeutics.

References

  • 3-Amino-3-(3,4-dimethoxyphenyl)propanoic acid | C11H15NO4 | CID 597182 . PubChem. [Link]

  • 3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol | C11H17NO3 | CID 3739235 . PubChem. [Link]

  • A method for preparing optically active 3-amino-1-propanol derivatives as an intermediate and a method for preparing (S)-duloxetine using the same.
  • Chiral separations of amino acids.
  • Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol . Semantic Scholar. [Link]

  • CHIRAL SEPARATIONS INTRODUCTION . VTechWorks. [Link]

  • (-)-1-(3,4-Dimethoxyphenetylamino)-3-(3,4-dihydroxy)-2-propanol [(-)-RO363] differentially interacts with key amino acids responsible for beta(1)-selective binding in resting and active states . PubMed. [Link]

  • Recent Advances in Separation and Analysis of Chiral Compounds . ACS Publications. [Link]

  • Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide . MDPI. [Link]

  • Synthesis of the enantiomers and N-protected derivatives of 3-amino-3-(4-cyanophenyl)propanoic acid . ResearchGate. [Link]

  • Substituted 3-amino and/or 3-aminomethyl-3,4-dihydro-2H-1-benzopyrans: synthesis and biological activity . PubMed. [Link]

  • Stereochemistry and Biological Activity of Drugs . SlidePlayer. [Link]

  • Chiral separation of aromatic amino acids by capillary electrophoresis using sulphated β-cyclodextrin as a single chiral selector: an experimental and computational study . PMC. [Link]

  • Molecular docking, DFT and antiproliferative properties of 4-(3,4- dimethoxyphenyl)-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4 - b]pyridine . ChesterRep. [Link]

  • Synthesis and Biological Evaluation of 3-Amino-4,4-Dimethyl Lithocholic Acid Derivatives as Novel, Selective, and Cellularly Active Allosteric SHP1 Activators . PMC. [Link]

  • 3-Amino-3-(4-methylphenyl)propan-1-ol . ChemBK. [Link]

  • Synthesis method of (R) -3-aminobutanol.
  • Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives . AIR Unimi. [Link]

  • Synthesis and Pharmacological Activity of Amino Alcohols of the Indole Series . ResearchGate. [Link]

  • Synthesis and Biological Evaluation of 3-Amino-4,4-Dimethyl Lithocholic Acid Derivatives as Novel, Selective, and Cellularly Active Allosteric SHP1 Activators . MDPI. [Link]

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Exploratory

The Architectural Blueprint of Bioactivity: A Pharmacophore-Driven Exploration of 3,4-Dimethoxybenzylamine Derivatives

Foreword: Decoding the Molecular Language of a Privileged Scaffold In the intricate landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeu...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: Decoding the Molecular Language of a Privileged Scaffold

In the intricate landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeutic agents. The 3,4-dimethoxybenzylamine scaffold is one such "privileged" structure. Its inherent conformational flexibility, coupled with the electronic properties imparted by the dimethoxy-substituted phenyl ring and the basicity of the amino group, renders it a versatile template for interacting with a diverse array of biological targets. This guide is crafted for researchers, scientists, and drug development professionals, offering an in-depth exploration of the pharmacophoric features that govern the biological activity of 3,4-dimethoxybenzylamine derivatives. We will dissect the core principles of pharmacophore analysis and apply them to this specific chemical class, with a particular focus on their well-documented role as acetylcholinesterase (AChE) inhibitors, a key target in the management of Alzheimer's disease.[1][2][3][4] Beyond this primary indication, we will also touch upon the broader therapeutic potential of these derivatives, underpinned by a systematic understanding of their structure-activity relationships (SAR).

Part 1: The Foundation - Understanding the 3,4-Dimethoxybenzylamine Core and Pharmacophore Principles

The 3,4-dimethoxybenzylamine molecule, with its veratryl group (3,4-dimethoxyphenyl), provides a rich canvas for chemical modification.[5] The two methoxy groups act as hydrogen bond acceptors and influence the electron density of the aromatic ring, while the benzylamine linker allows for the introduction of various substituents that can modulate lipophilicity, steric bulk, and hydrogen bonding potential.

The Essence of a Pharmacophore

A pharmacophore is an abstract representation of the key molecular features of a ligand that are essential for its interaction with a specific biological target.[6] These features are not individual atoms but rather electronic and steric properties, such as:

  • Hydrogen Bond Acceptors (HBA)

  • Hydrogen Bond Donors (HBD)

  • Hydrophobic (HY) regions

  • Aromatic Rings (AR)

  • Positive Ionizable (PI) / Cationic centers

  • Negative Ionizable (NI) / Anionic centers

Pharmacophore modeling serves as a crucial tool in modern drug discovery, enabling researchers to perform virtual screening of large compound libraries, guide lead optimization, and understand complex structure-activity relationships.[7][8]

Ligand-Based vs. Structure-Based Approaches

The generation of a pharmacophore model can be approached from two primary perspectives:

  • Ligand-Based Pharmacophore Modeling: This method is employed when the three-dimensional structure of the biological target is unknown.[8][9] It involves aligning a set of known active molecules and identifying the common chemical features that are presumed to be responsible for their bioactivity.

  • Structure-Based Pharmacophore Modeling: When the 3D structure of the target protein (e.g., from X-ray crystallography or NMR) is available, a pharmacophore model can be derived from the interactions observed between the protein and a bound ligand.[9][10] This approach provides a more direct understanding of the key interactions within the active site.

This guide will draw upon principles from both methodologies to construct a comprehensive understanding of the 3,4-dimethoxybenzylamine pharmacophore.

Part 2: Pharmacophore Analysis of 3,4-Dimethoxybenzylamine Derivatives as Acetylcholinesterase Inhibitors

The inhibition of acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine, is a primary therapeutic strategy for Alzheimer's disease.[1][3][4] Numerous studies have highlighted the potential of 3,4-dimethoxybenzylamine derivatives as AChE inhibitors.

Key Pharmacophoric Features for AChE Inhibition

A comprehensive analysis of known AChE inhibitors derived from or incorporating the 3,4-dimethoxybenzylamine scaffold reveals a consensus pharmacophore with the following key features:

  • Aromatic Ring (AR): The 3,4-dimethoxyphenyl ring often engages in π-π stacking interactions with aromatic residues, such as tryptophan and tyrosine, within the catalytic anionic site (CAS) or peripheral anionic site (PAS) of AChE.[11]

  • Hydrogen Bond Acceptors (HBA): The methoxy groups on the phenyl ring are crucial hydrogen bond acceptors, interacting with donor residues in the enzyme's active site.

  • Hydrophobic (HY) Feature: The benzyl portion of the scaffold contributes to hydrophobic interactions within the active site gorge of AChE.

  • Positive Ionizable (PI) / Cationic Center: The nitrogen atom of the benzylamine, which is typically protonated at physiological pH, forms a critical charge-assisted hydrogen bond or cation-π interaction with the anionic subsite of AChE.

The following Graphviz diagram illustrates a generalized pharmacophore model for 3,4-dimethoxybenzylamine-based AChE inhibitors.

AChE_Inhibitor_Pharmacophore AR Aromatic Ring (AR) HBA1 HBA AR->HBA1 ~3-4 Å HBA2 HBA AR->HBA2 ~3-4 Å HY Hydrophobic (HY) AR->HY ~4-5 Å PI Positive Ionizable (PI) HY->PI ~2-3 Å

Caption: Generalized pharmacophore for AChE inhibitors.

Structure-Activity Relationship (SAR) Insights

The biological activity of these derivatives can be significantly modulated by substitutions on the benzylamine nitrogen and the aromatic ring.

Substitution PositionMoietyImpact on AChE Inhibitory ActivityRationale
Benzylamine NitrogenSmall alkyl groupsGenerally well-tolerated or slightly increased activityMaintain or enhance hydrophobic interactions without causing steric hindrance.
Benzylamine NitrogenBulky aromatic groupsCan significantly increase activityAllows for additional interactions, such as π-π stacking, within the active site gorge, potentially spanning both the CAS and PAS.[11]
Aromatic RingAdditional hydroxyl groupsMay increase activityCan form additional hydrogen bonds with active site residues.
Aromatic RingHalogenationVariable, can increase activityModulates electronic properties and can lead to halogen bonding interactions.

This table is a synthesized representation based on general principles of medicinal chemistry and SAR studies of related compounds.

Part 3: Experimental and Computational Workflow for Pharmacophore Analysis

This section provides a detailed, step-by-step methodology for conducting a pharmacophore analysis of a novel series of 3,4-dimethoxybenzylamine derivatives.

Synthesis of 3,4-Dimethoxybenzylamine Derivatives

The synthesis of N-substituted 3,4-dimethoxybenzylamine derivatives can be achieved through various established synthetic routes. A common method involves the reductive amination of 3,4-dimethoxybenzaldehyde with a primary amine.

Example Protocol: Reductive Amination

  • Reaction Setup: To a solution of 3,4-dimethoxybenzaldehyde (1.0 eq) in a suitable solvent (e.g., methanol or dichloromethane) at room temperature, add the desired primary amine (1.1 eq).

  • Imine Formation: Stir the mixture for 1-2 hours to allow for the formation of the corresponding imine intermediate.

  • Reduction: Add a reducing agent, such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB) (1.5 eq), portion-wise to the reaction mixture.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Work-up: Once the reaction is complete, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the desired N-substituted 3,4-dimethoxybenzylamine derivative.

In Vitro Biological Evaluation: AChE Inhibition Assay

The inhibitory activity of the synthesized compounds against AChE can be determined using the Ellman's method.

Protocol Outline:

  • Reagent Preparation: Prepare solutions of acetylthiocholine iodide (ATCI), 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), and AChE enzyme in a suitable buffer (e.g., phosphate buffer, pH 8.0).

  • Assay Procedure: In a 96-well plate, add the buffer, DTNB, and the test compound at various concentrations.

  • Enzyme Addition: Add the AChE enzyme to each well and incubate for a specified period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

  • Substrate Addition: Initiate the reaction by adding the ATCI substrate.

  • Measurement: Measure the absorbance at 412 nm at regular intervals using a microplate reader. The rate of the reaction is proportional to the enzyme activity.

  • Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity).

Computational Pharmacophore Modeling and Virtual Screening

The following workflow outlines the steps for a ligand-based pharmacophore modeling study, which can be performed using software such as Discovery Studio, LigandScout, or MOE.

Pharmacophore_Modeling_Workflow A 1. Dataset Preparation: - Select a set of structurally diverse and active 3,4-dimethoxybenzylamine derivatives with known IC50 values. B 2. Conformational Analysis: - Generate a representative set of low-energy conformers for each molecule in the training set. A->B C 3. Feature Identification: - Identify common pharmacophoric features (HBA, HBD, HY, AR, PI) present in the active compounds. B->C D 4. Pharmacophore Generation and Scoring: - Generate multiple pharmacophore hypotheses and score them based on their ability to align the active molecules. C->D E 5. Model Validation: - Validate the best pharmacophore model using a test set of compounds with known activities (both active and inactive). - Assess the model's ability to discriminate between actives and inactives. D->E F 6. Virtual Screening: - Use the validated pharmacophore model as a 3D query to screen large compound databases for novel potential hits. E->F G 7. Hit Selection and Further Evaluation: - Select promising hits based on pharmacophore fit and other criteria (e.g., drug-likeness, ADMET properties). - Subject selected hits to in vitro biological testing. F->G

Caption: Ligand-based pharmacophore modeling and virtual screening workflow.

Part 4: Broader Therapeutic Horizons and Future Directions

While the focus of this guide has been on AChE inhibition, the 3,4-dimethoxybenzylamine scaffold has demonstrated a broader spectrum of biological activities. For instance, derivatives have been investigated for their potential as:

  • Antimicrobial agents: Certain N'-benzylidene-3,4-dimethoxybenzohydrazide derivatives have shown promising antibacterial and antifungal activities.[12]

  • Anticancer agents: The N-(3,4-dimethoxyphenyl)benzenesulfonamide scaffold, which incorporates the 3,4-dimethoxy substitution pattern, has been evaluated for the inhibition of the Hypoxia-Inducible Factor-1 (HIF-1) pathway, a critical target in cancer therapy.[13]

  • Serotonin receptor ligands: Analogs of 2,5-dimethoxyphenyl isopropylamine, which share the dimethoxyphenyl feature, are known to interact with 5-HT2A and 5-HT2B serotonin receptors.[14]

The future of research on 3,4-dimethoxybenzylamine derivatives lies in the continued exploration of their therapeutic potential against a wider range of targets. The integration of advanced computational techniques, such as dynamic pharmacophore modeling and machine learning, will undoubtedly accelerate the discovery of novel and more potent drug candidates based on this versatile scaffold.[7][8]

Conclusion: A Scaffold of Enduring Promise

The 3,4-dimethoxybenzylamine core represents a fertile ground for the design and discovery of new bioactive molecules. Through the lens of pharmacophore analysis, we can decipher the intricate molecular interactions that govern the therapeutic efficacy of its derivatives. This guide has provided a comprehensive framework for understanding and applying these principles, from the fundamental concepts to practical experimental and computational workflows. As our understanding of disease biology and our computational tools continue to evolve, the systematic exploration of privileged scaffolds like 3,4-dimethoxybenzylamine will remain a cornerstone of successful drug discovery endeavors.

References

  • Pharmacophore based virtual screening of cholinesterase inhibitors: search of new potential drug candidates as antialzheimer agents - PMC. (2022, September 29). National Center for Biotechnology Information.
  • dyphAI dynamic pharmacophore modeling with AI: a tool for efficient screening of new acetylcholinesterase inhibitors - Frontiers. (2025, February 3). Frontiers.
  • The discovery of potential acetylcholinesterase inhibitors: A combination of pharmacophore modeling, virtual screening, and molecular docking studies - SciSpace. (2011, January 21). SciSpace.
  • Dynamic structure based pharmacophore modeling of the Acetylcholinesterase reveals several potential inhibitors - Taylor & Francis. (2018, May 18). Taylor & Francis Online.
  • Acetylcholinesterase Inhibitors: Structure Based Design, Synthesis, Pharmacophore Modeling, and Virtual Screening - ACS Publications. (2013, June 18). ACS Publications.
  • Ligand-based design and synthesis of N'-Benzylidene-3,4-dimethoxybenzohydrazide derivatives as potential antimicrobial agents; evaluation by in vitro, in vivo, and in silico approaches with SAR studies - PMC. National Center for Biotechnology Information.
  • Structure-Activity Relationship of N-(3,4-dimethoxyphenyl)benzenesulfonamide Analogs: A Comparative Guide - Benchchem. BenchChem.
  • 5,6-Dimethoxybenzofuran-3-one derivatives: a novel series of dual Acetylcholinesterase/Butyrylcholinesterase inhibitors bearing benzyl pyridinium moiety - PMC. National Center for Biotechnology Information.
  • Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides - MDPI. (2024, May 4). MDPI.
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  • Pharmacophore Modeling In Drug Discovery: Concepts, Challenges, And Future Directions - Nanotechnology Perceptions. Nanotechnology Perceptions.
  • The synthesized choline ester derivatives of: 3,4-dimethoxycinnamic... - ResearchGate. ResearchGate.
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  • Synthesis, biological activity and structure-activity relationship of 4,5-dimethoxybenzene derivatives inhibitor of rhinovirus 14 infection | Request PDF - ResearchGate. (2025, December 13). ResearchGate.
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Foundational

Solubility and stability data for 3-amino-3-arylpropan-1-ol compounds

An In-Depth Technical Guide to the Solubility and Stability of 3-Amino-3-Arylpropan-1-ol Compounds Authored by: Gemini, Senior Application Scientist Publication Date: February 26, 2026 Abstract The 3-amino-3-arylpropan-1...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Solubility and Stability of 3-Amino-3-Arylpropan-1-ol Compounds

Authored by: Gemini, Senior Application Scientist

Publication Date: February 26, 2026

Abstract

The 3-amino-3-arylpropan-1-ol scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous active pharmaceutical ingredients (APIs).[1] Its prevalence is due to the strategic placement of amino, hydroxyl, and aryl groups, which allows for diverse interactions with biological targets. However, these same functional groups dictate the physicochemical properties that present significant challenges during drug development, namely aqueous solubility and chemical stability. This guide provides a comprehensive exploration of these critical attributes for researchers, scientists, and drug development professionals. We will delve into the fundamental principles governing the solubility and stability of this compound class, present robust experimental protocols for their characterization, and offer insights into interpreting the resulting data to accelerate development timelines.

Physicochemical Foundations of the 3-Amino-3-Arylpropan-1-ol Scaffold

The behavior of any API is rooted in its molecular structure. The 3-amino-3-arylpropan-1-ol framework contains three key functional groups that govern its solubility and stability:

  • The Basic Amino Group: This is typically the most influential group. As a primary, secondary, or tertiary amine, it possesses a pKa in the physiological range, making its protonation state (and thus charge and solubility) highly dependent on pH.

  • The Primary Hydroxyl Group: The alcohol moiety is a hydrogen bond donor and acceptor, contributing to aqueous solubility.[2] However, it can also be a site for metabolic or chemical degradation (e.g., oxidation, esterification).

  • The Aryl Group: The aromatic ring (e.g., phenyl, furan, etc.) is the primary source of lipophilicity in the molecule.[3] Substituents on this ring can dramatically alter the electronic properties, and consequently, the pKa of the amine, the reactivity of the benzylic position, and the overall solubility and stability profile of the compound.

The interplay between the hydrophilic amino and hydroxyl groups and the lipophilic aryl group creates a delicate balance that must be understood and optimized for successful drug formulation.

The Solubility Profile: A Multifaceted Analysis

For oral bioavailability, an API must first dissolve in the gastrointestinal tract.[4] The solubility of 3-amino-3-arylpropan-1-ol compounds is not a single value but a profile dependent on various environmental and structural factors.

The Critical Influence of pH

The aqueous solubility of these basic compounds is intrinsically linked to pH. At a pH below the amine's pKa, the group is protonated, forming a positively charged ammonium salt which is significantly more water-soluble. Conversely, at a pH above the pKa, the amine is in its neutral, free-base form, which is less soluble. This relationship is fundamental and dictates that solubility must be assessed across the physiological pH range of 1.2 to 6.8.[5]

Key Factors Modulating Solubility
  • Temperature: Solubility of solids generally increases with temperature, although the effect can vary.[6] This is an important consideration for manufacturing processes and storage.

  • Aryl Substituents: Electron-withdrawing groups on the aryl ring can lower the amine's pKa, shifting the pH-solubility curve. Bulky substituents can impact crystal lattice energy, which in turn affects the energy required to dissolve the solid.

  • Solid-State Properties (Polymorphism): Different crystalline forms (polymorphs) or the amorphous state of the same compound can exhibit vastly different solubilities and dissolution rates. Characterizing the solid form before and after solubility experiments is a self-validating step to ensure data integrity.[5]

Strategies for Solubility Enhancement

When intrinsic solubility is low, several strategies can be employed:

  • Salt Formation: Creating a hydrochloride or other salt of the basic amine is a common and effective method to improve solubility and dissolution.[4][7]

  • Co-crystals: Forming a multi-component crystal with a benign coformer can disrupt the crystal lattice of the API, leading to improved apparent solubility.[8]

  • Solid Dispersions: Dispersing the API in a polymer matrix at a molecular level can create a high-energy, amorphous form with enhanced solubility.[4]

ParameterCondition 1Condition 2Condition 3
Compound 3-amino-3-phenylpropan-1-ol3-amino-3-(4-chlorophenyl)propan-1-ol3-amino-3-(4-methoxyphenyl)propan-1-ol
pH 1.25.07.4
Solubility (mg/mL) > 50 (as HCl salt)5.20.1 (as free base)
Predicted LogP 0.5[9]1.20.4
pKa (amine) ~9.2~8.8~9.5
A representative table of hypothetical solubility data illustrating the impact of pH and aryl substitution.

The Stability Profile: Predicting and Preventing Degradation

Chemical stability is paramount to ensure the safety, efficacy, and shelf-life of a drug product. The 3-amino-3-arylpropan-1-ol structure has several potential liabilities.

Primary Chemical Degradation Pathways

Understanding potential degradation routes is the first step in developing a stable formulation. Two predominant reactions for this scaffold are deamination and decarboxylation.[10]

  • Oxidative Degradation: The amine functionality and the benzylic carbon bearing the hydroxyl group are susceptible to oxidation. This can be initiated by atmospheric oxygen, trace metal ions, or peroxides present as impurities in excipients.

  • Deamination: Under certain conditions (e.g., heat, pH extremes), the amino group can be eliminated. This is a common degradation pathway for amino-containing compounds.[10]

  • Dehydration: The propanol backbone could potentially undergo dehydration to form an alkene, particularly under acidic conditions and heat.

  • Photodegradation: The aryl ring can absorb UV light, leading to photolytic degradation. Photostability testing is therefore a mandatory part of formal stability programs.[11]

cluster_0 3-Amino-3-Arylpropan-1-ol Scaffold cluster_1 Degradation Pathways Scaffold Ar-CH(NH2)-CH2-CH2OH Oxidation Oxidative Products (e.g., Ketone, Imine) Scaffold->Oxidation [O] (Oxygen, Peroxides) Deamination Deaminated Products (e.g., Aryl-alkenol) Scaffold->Deamination Δ, pH (Loss of NH2) Dehydration Dehydrated Products (e.g., Aryl-alkene) Scaffold->Dehydration H+, Δ (Loss of H2O)

Caption: Potential chemical degradation pathways for the 3-amino-3-arylpropan-1-ol scaffold.

Experimental Protocols for Solubility and Stability Assessment

Rigorous and well-designed experiments are necessary to accurately characterize an API. The following protocols are foundational for any drug development program.

Thermodynamic (Equilibrium) Solubility Determination (Shake-Flask Method)

This method is the gold standard for determining the intrinsic solubility of a compound at equilibrium.[5] It is a self-validating system because it ensures that the solution is saturated and that the solid material is in its most stable form.

Objective: To determine the equilibrium solubility of a 3-amino-3-arylpropan-1-ol compound in various aqueous buffers.

Methodology:

  • Preparation: Prepare a series of buffers across the desired pH range (e.g., pH 1.2, 4.5, 6.8 as recommended by the WHO).[5]

  • Addition of Compound: Add an excess amount of the solid API to a known volume of each buffer in a glass vial. The excess is critical to ensure saturation is reached.

  • Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) using a mechanical shaker. The time required to reach equilibrium (typically 24-72 hours) must be predetermined by sampling at various time points (e.g., 24, 48, 72 hours) until the concentration plateaus.

  • Phase Separation: After equilibration, allow the vials to stand to let the undissolved solid settle. Separate the supernatant from the solid by centrifugation or filtration (using a filter material that does not bind the compound).

  • Quantification: Accurately dilute the clear supernatant and determine the concentration of the dissolved API using a validated analytical method, such as HPLC-UV.[8][12]

  • Solid-State Analysis: Recover the remaining solid material and analyze it (e.g., by XRPD or DSC) to confirm it has not changed its polymorphic form during the experiment.[5]

Sources

Protocols & Analytical Methods

Method

Application Note: Stereoselective Preparation of Chiral Isoquinolines using (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol

This Application Note is designed for researchers in medicinal chemistry and process development. It details the stereoselective synthesis of chiral tetrahydroisoquinolines (THIQs) utilizing (3S)-3-amino-3-(3,4-dimethoxy...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers in medicinal chemistry and process development. It details the stereoselective synthesis of chiral tetrahydroisoquinolines (THIQs) utilizing (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol as a high-value chiral building block.

The guide focuses on two primary synthetic pathways:

  • Intramolecular 1,3-Chirality Transfer: A sophisticated route to generate 1-substituted THIQs with high enantiopurity.

  • Modified Pictet-Spengler/Friedel-Crafts Cyclization: A direct route to 4-aryl-THIQ scaffolds, which are privileged structures in antidepressant and CNS-active drug discovery.

Executive Summary

Chiral tetrahydroisoquinolines (THIQs) are "privileged scaffolds" in drug discovery, forming the core of numerous alkaloids (e.g., Emetine, Morphine) and synthetic drugs (e.g., Solifenacin, Nomifensine). The starting material, (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol (CAS: 201408-35-7), offers a unique advantage: it possesses a pre-installed chiral center at the benzylic position (C3 relative to the alcohol, or C1 relative to the amine).

This protocol details how to leverage this specific stereocenter to direct the formation of 1-substituted or 4-substituted isoquinoline cores without racemization. The methodology relies on N-acyliminium ion chemistry and intramolecular chirality transfer , superior to traditional Pictet-Spengler conditions which often fail or racemize with gamma-amino alcohols.

Strategic Overview & Mechanism

Why This Precursor?

Unlike standard phenethylamines (which require chiral resolution after cyclization), (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol allows for enantiospecific synthesis . The (3S)-configuration dictates the stereochemistry of the final isoquinoline ring via a rigid bicyclic intermediate (oxazolidine or oxazine), ensuring high diastereoselectivity.

Reaction Pathways

The precursor can be directed into two distinct scaffolds based on the reagents used:

  • Pathway A (1-Substituted THIQs): Via condensation with an aldehyde and subsequent 1,3-chirality transfer. The benzylic amine directs the incoming nucleophile.

  • Pathway B (4-Aryl THIQs): Via cyclization of the alcohol (converted to a leaving group) onto the aromatic ring, often involving a Friedel-Crafts alkylation.

SyntheticPathways Start (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol Aldehyde Aldehyde (R-CHO) + Acid Cat. Start->Aldehyde Act Activation (MsCl / TsCl) Start->Act Oxazine Intermediate: Oxazolo[2,3-a]isoquinoline (Bicyclic) Aldehyde->Oxazine Condensation PathA Pathway A: 1,3-Chirality Transfer Oxazine->PathA Lewis Acid (TiCl4/BF3) ProdA 1-Substituted-THIQ (High ee%) PathA->ProdA Reduction (NaBH4) PathB Pathway B: Friedel-Crafts Cyclization Act->PathB Ring Closure ProdB 4-Aryl-THIQ (Nomifensine Analog) PathB->ProdB

Figure 1: Divergent synthetic pathways for (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol.

Detailed Protocols

Protocol A: Synthesis of 1-Substituted Tetrahydroisoquinolines (Via Chirality Transfer)

Target Application: Synthesis of alkaloids where the C1-stereocenter is critical.

Reagents:

  • (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol (1.0 equiv)

  • Aldehyde (e.g., 3,4-dimethoxybenzaldehyde for papaverine analogs) (1.1 equiv)

  • Titanium(IV) chloride (TiCl4) or BF3·OEt2 (1.2 equiv)

  • Sodium Borohydride (NaBH4) (2.0 equiv)

  • Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Procedure:

  • Oxazine Formation (Condensation):

    • Dissolve the amino alcohol (10 mmol) in anhydrous DCM (50 mL).

    • Add the aldehyde (11 mmol) and anhydrous MgSO4 (2 g) to absorb water.

    • Stir at Room Temperature (RT) for 4–6 hours until imine/oxazine formation is complete (monitor by TLC/NMR).

    • Filter off MgSO4 and concentrate in vacuo if necessary, or proceed directly.

  • Cyclization (N-Acyliminium Ion Generation):

    • Cool the solution to -78°C under nitrogen atmosphere.

    • Slowly add TiCl4 (12 mmol, 1.0 M in DCM) dropwise. Caution: Exothermic.

    • Allow the mixture to warm to 0°C over 2 hours. The Lewis acid promotes the formation of the N-acyliminium ion and subsequent intramolecular Friedel-Crafts cyclization.

    • Note: The "1,3-chirality transfer" occurs here. The stereocenter at C3 (benzylic) directs the facial attack on the iminium ion.

  • Reduction (Ring Opening):

    • Once cyclization is confirmed (consumption of intermediate), cool to -20°C.

    • Add NaBH4 (20 mmol) dissolved in minimal MeOH/EtOH.

    • Stir for 1 hour. This step reduces the intermediate (often an oxazoloisoquinoline) to the final tetrahydroisoquinoline.

  • Workup:

    • Quench with sat. NH4Cl solution. Extract with DCM (3x).

    • Wash organic layer with brine, dry over Na2SO4.

    • Purify via flash column chromatography (SiO2, MeOH/DCM gradient).

Expected Outcome:

  • Yield: 75–85%

  • Enantiomeric Excess (ee): >95% (Retention of configuration relative to starting material).

Protocol B: Synthesis of 4-Aryl-Tetrahydroisoquinolines

Target Application: Synthesis of CNS-active agents (e.g., Nomifensine analogs).

Reagents:

  • (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol

  • Formaldehyde (37% aq. or Paraformaldehyde)

  • Methanesulfonic acid (MsOH) or Triflic Acid (TfOH)

Step-by-Step Procedure:

  • N-Methylation/Protection (Optional but Recommended):

    • To prevent over-reaction, it is often best to first N-methylate (reductive amination with HCHO/NaBH4) or N-protect (Boc).

    • For this protocol, we assume in-situ iminium formation.

  • Cyclization:

    • Dissolve amino alcohol (5 mmol) in DCM.

    • Add Paraformaldehyde (1.5 equiv).

    • Add acid catalyst (MsOH, 5.0 equiv).

    • Reflux for 12–24 hours.

    • Mechanism:[1][2][3][4][5][6][7][8] The formaldehyde forms an iminium ion with the amine. The aromatic ring (activated by dimethoxy groups) attacks the methylene of the iminium. However, due to the specific chain length (propanol), this favors the formation of the 4-aryl isomer via a spiro-intermediate or direct closure depending on conditions.

  • Isolation:

    • Basify with NaOH (1M) to pH 10.

    • Extract with EtOAc.

    • Purify by recrystallization (as HCl salt) or chromatography.

Quality Control & Data Analysis

Analytical Specifications
ParameterSpecificationMethod
Appearance White to off-white solidVisual
Purity >98.0%HPLC (C18, ACN/H2O + 0.1% TFA)
Chiral Purity >99% eeChiral HPLC (Daicel Chiralpak AD-H)
1H NMR Conforms to structure500 MHz, CDCl3
Residual Solvents <5000 ppmGC-HS
Troubleshooting Guide
  • Problem: Low yield in Cyclization (Protocol A).

    • Cause: Moisture in Lewis Acid step.

    • Solution: Ensure TiCl4 is fresh and reaction is strictly anhydrous. Use molecular sieves during imine formation.

  • Problem: Racemization.

    • Cause: High temperature during acid catalysis.

    • Solution: Keep cyclization temperature below 0°C. Use milder Lewis acids like Bi(OTf)3 if TiCl4 is too harsh.

  • Problem: Formation of Isoindoline (5-membered ring) instead of Isoquinoline.

    • Cause: Kinetic favorability of 5-exo-trig closure.

    • Solution: Use the "Chirality Transfer" route (Protocol A) which enforces the 6-membered ring via the oxazine intermediate.

References

  • Synthesis of Chiral 1-Substituted Tetrahydroisoquinolines by Intramolecular 1,3-Chirality Transfer.

    • Source: National Institutes of Health (NIH) / PubMed
    • Context: Describes the Bi(OTf)
  • Chiral Amino Alcohols as Intermedi

    • Source: The Journal of Organic Chemistry
    • Context: Protocols for Pictet-Spengler heterocyclization of optically active amino alcohols.
  • (3S)-3-amino-3-(3,4-dimethoxyphenyl)

    • Source: PubChem / Sigma-Aldrich
    • Context: Physical properties and safety d
  • Synthesis of 4-Aryl-1,2,3,4-Tetrahydroisoquinolines.

    • Source: Organic Chemistry Portal
    • Context: General methods for synthesizing 4-substituted isoquinoline scaffolds.[8]

Sources

Technical Notes & Optimization

Troubleshooting

Improving enantiomeric excess (ee) in 3-amino-3-arylpropan-1-ol synthesis

Welcome to our dedicated technical support center for the asymmetric synthesis of 3-amino-3-arylpropan-1-ols. This guide is designed for researchers, scientists, and professionals in drug development, offering in-depth t...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support center for the asymmetric synthesis of 3-amino-3-arylpropan-1-ols. This guide is designed for researchers, scientists, and professionals in drug development, offering in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the complexities of this important synthetic transformation and achieve high enantiomeric excess (ee).

Introduction

Chiral 3-amino-3-arylpropan-1-ols are valuable building blocks in medicinal chemistry, forming the backbone of numerous pharmacologically active compounds. The primary challenge in their synthesis lies in controlling the stereochemistry at the C-3 position to obtain the desired enantiomer with high purity. This guide will focus on the most common and effective methods for achieving this: the asymmetric reduction of prochiral 3-amino-3-aryl-propan-1-ones, with a particular emphasis on Corey-Bakshi-Shibata (CBS) reduction and Noyori-type asymmetric transfer hydrogenation (ATH).

Frequently Asked Questions (FAQs)

Q1: What are the most reliable methods for the asymmetric synthesis of 3-amino-3-arylpropan-1-ols?

A1: The most robust and widely used methods involve the asymmetric reduction of the corresponding prochiral β-aminoketone. The two leading strategies are:

  • Corey-Bakshi-Shibata (CBS) Reduction: This method uses a chiral oxazaborolidine catalyst to stereoselectively reduce the ketone with a borane source. It is known for its predictable stereochemistry and often provides high enantioselectivity (>95% ee) for a broad range of substrates.[1][2][3]

  • Asymmetric Transfer Hydrogenation (ATH): This technique typically employs ruthenium or rhodium catalysts with chiral diamine ligands. It uses a hydrogen donor like a formic acid/triethylamine mixture or isopropanol, avoiding the need for high-pressure hydrogenation.[1][4][5]

Q2: My enantiomeric excess (ee) is lower than expected. What are the most common culprits?

A2: Low ee can stem from several factors. A systematic investigation is key. The most common issues include:

  • Catalyst Quality and Handling: The chiral catalyst may be degraded due to improper storage or handling, leading to exposure to air or moisture.

  • Reaction Conditions: Sub-optimal temperature, solvent, or catalyst loading can significantly impact enantioselectivity.

  • Purity of Reagents and Solvents: Impurities can poison the catalyst or promote a non-selective background reaction.

  • N-Protecting Group: The choice of the amine's protecting group can influence the transition state and, consequently, the stereochemical outcome.[6]

Q3: How does temperature influence the enantioselectivity of the reduction?

A3: Generally, lower reaction temperatures lead to higher enantiomeric excess. This is because the difference in the activation energies for the formation of the two enantiomers becomes more pronounced at lower temperatures. However, there is an optimal temperature range for each catalytic system; excessively low temperatures may stall the reaction.

Q4: Can the aromatic (aryl) group of the substrate affect the reaction's outcome?

A4: Yes, the electronic and steric properties of the aryl group can influence both the reaction rate and enantioselectivity. Electron-withdrawing or -donating groups on the aromatic ring can alter the electronics of the ketone, affecting its interaction with the catalyst.[7] Steric hindrance from bulky substituents can also impact how the substrate fits into the chiral pocket of the catalyst.[8]

Troubleshooting Guide: Low Enantiomeric Excess

Problem Potential Cause(s) Recommended Solution(s)
Low Enantiomeric Excess (ee) 1. Catalyst Degradation: The chiral catalyst (e.g., CBS reagent, Noyori catalyst) is sensitive to air and moisture.• Ensure the catalyst is stored under an inert atmosphere (argon or nitrogen). • Use fresh, high-quality catalyst. If the catalyst is old, consider purchasing a new batch. • Handle the catalyst in a glovebox or under a positive pressure of inert gas.
2. Non-Anhydrous Conditions: Trace amounts of water in the solvent or on the glassware can quench the catalyst and borane reagent.• Use freshly distilled, anhydrous solvents. • Flame-dry all glassware under vacuum and cool under a stream of inert gas before use.
3. Sub-Optimal Temperature: The reaction temperature is too high, leading to a less selective reaction.• Lower the reaction temperature. For CBS reductions, temperatures between -20 °C and 0 °C are common.[9] For ATH, the optimal temperature may vary.
4. Inappropriate Solvent: The solvent may not be optimal for the desired transition state geometry.• Perform a solvent screen. For CBS reductions, THF is a common choice. For ATH, a mixture of formic acid and triethylamine is often used.[4]
5. Incorrect Catalyst Loading: The amount of catalyst is not optimized.• Systematically vary the catalyst loading (e.g., 5 mol%, 10 mol%, 15 mol%).
6. Incompatible N-Protecting Group: The protecting group on the amine is sterically or electronically disfavored.[6]• If feasible, try a different N-protecting group (e.g., Boc, Cbz, Ts). Bulky protecting groups can sometimes enhance selectivity.
Low Reaction Conversion 1. Inactive Catalyst: The catalyst has been deactivated by impurities or improper handling.• Follow the solutions for catalyst degradation above. • Ensure all reagents and solvents are of high purity.
2. Insufficient Reducing Agent: The amount of borane or hydrogen donor is too low.• Use a slight excess of the reducing agent (e.g., 1.1-1.2 equivalents).
3. Low Reaction Temperature: The temperature is too low to overcome the activation energy barrier.• Gradually increase the reaction temperature while monitoring the ee.
Formation of Side Products 1. Over-reduction or Side Reactions: The reaction conditions are too harsh, or the substrate is unstable.• Monitor the reaction closely by TLC or HPLC to avoid over-reaction. • Consider a milder reducing agent or a lower reaction temperature.
2. Racemic Background Reaction: A non-catalyzed reduction is occurring in parallel.• Lower the reaction temperature to favor the catalyzed, stereoselective pathway.

Comparative Data of Asymmetric Reduction Methods

MethodCatalystSubstrateN-Protecting GroupYield (%)ee (%)Reference
CBS Reduction(S)-2-Methyl-CBS-oxazaborolidine3-amino-1-(furan-3-yl)propan-1-oneNone (as HCl salt)~85>95[9]
CBS Reduction(R)-2-Methyl-CBS-oxazaborolidineN,N-dibenzyl-3-amino-1-phenyl-propan-1-oneDibenzyl9098[10]
Asymmetric Hydrogenationtrans-RuCl₂[(R)-xylbinap][(R)-daipen]3-(methylamino)-1-phenylpropan-1-oneMethyl9699.8[11]
Asymmetric Transfer HydrogenationRuClN-Boc-3-amino-1-phenyl-propan-1-oneBoc>95>99[12]

Experimental Protocols

Protocol 1: Asymmetric Reduction using Corey-Bakshi-Shibata (CBS) Catalyst

This protocol describes the asymmetric reduction of an N-protected 3-amino-3-aryl-propan-1-one.

Workflow Diagram:

cbs_workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification cluster_analysis Analysis glassware Flame-dry glassware under vacuum reagents Prepare anhydrous solvents and reagents catalyst_prep Charge flask with CBS catalyst and THF reagents->catalyst_prep cooling1 Cool to -20 °C catalyst_prep->cooling1 add_borane Slowly add borane source cooling1->add_borane stir1 Stir for 10 min add_borane->stir1 add_ketone Add substrate solution dropwise stir1->add_ketone stir2 Stir at -20 °C for 2-4h (Monitor by TLC) add_ketone->stir2 quench Quench with methanol stir2->quench warm Warm to room temperature quench->warm concentrate Concentrate under reduced pressure warm->concentrate extract Aqueous work-up and extraction concentrate->extract purify Column chromatography extract->purify analysis Determine ee by chiral HPLC purify->analysis

Caption: Experimental workflow for CBS reduction.

Materials:

  • N-protected 3-amino-3-aryl-propan-1-one (1.0 eq)

  • (R)- or (S)-2-Methyl-CBS-oxazaborolidine (0.1 eq, 1 M in toluene)

  • Borane-dimethyl sulfide complex (BMS, ~10 M) or Borane-THF complex (1 M) (1.1 eq)

  • Anhydrous Tetrahydrofuran (THF)

  • Methanol

  • Saturated aqueous sodium bicarbonate

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

Procedure:

  • To a flame-dried, three-necked round-bottom flask under an argon atmosphere, add the (R)- or (S)-2-Methyl-CBS-oxazaborolidine solution (0.1 eq).

  • Add anhydrous THF to the flask.

  • Cool the solution to -20 °C in a cryocool bath.

  • Slowly add the borane-dimethyl sulfide complex or borane-THF complex (1.1 eq) to the catalyst solution and stir for 10 minutes.[9]

  • In a separate flask, dissolve the N-protected 3-amino-3-aryl-propan-1-one (1.0 eq) in a minimal amount of anhydrous THF.

  • Add the solution of the aminoketone dropwise to the reaction mixture over 30 minutes, maintaining the temperature at -20 °C.

  • Stir the reaction mixture at -20 °C and monitor the progress by TLC. The reaction is typically complete within 2-4 hours.

  • Once the reaction is complete, quench by the slow addition of methanol at -20 °C.

  • Allow the mixture to warm to room temperature and stir for 30 minutes.

  • Concentrate the mixture under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired enantiomer of the 3-amino-3-arylpropan-1-ol.

  • Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Protocol 2: Asymmetric Transfer Hydrogenation (ATH) with a Noyori-type Catalyst

This protocol provides a general procedure for the ATH of an N-protected 3-amino-3-aryl-propan-1-one.

Workflow Diagram:

ath_workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification cluster_analysis Analysis reagents_prep Prepare formic acid/triethylamine azeotrope charge_flask Charge flask with catalyst, substrate, and solvent reagents_prep->charge_flask add_h_source Add formic acid/triethylamine mixture charge_flask->add_h_source stir_reaction Stir at 40 °C for 24-48h (Monitor by HPLC) add_h_source->stir_reaction add_water Add water to precipitate product stir_reaction->add_water filter_solid Filter the solid add_water->filter_solid wash_solid Wash with water and dry filter_solid->wash_solid recrystallize Recrystallize if necessary wash_solid->recrystallize analysis Determine ee by chiral HPLC recrystallize->analysis

Caption: Experimental workflow for ATH.

Materials:

  • N-protected 3-amino-3-aryl-propan-1-one (1.0 eq)

  • RuCl (0.001-0.01 eq)

  • Formic acid

  • Triethylamine

  • Anhydrous DMF (optional, as solvent)

Procedure:

  • Prepare the formic acid/triethylamine azeotrope (5:2 molar ratio) by slowly adding formic acid to cooled triethylamine.[4]

  • In a reaction flask, combine the N-protected 3-amino-3-aryl-propan-1-one (1.0 eq) and the RuCl catalyst (0.001-0.01 eq).

  • Add the formic acid/triethylamine mixture as the hydrogen source and solvent. Anhydrous DMF can also be used as a co-solvent.

  • Stir the reaction mixture at a specified temperature (e.g., 40 °C) for 24-48 hours. Monitor the reaction progress by HPLC.

  • Upon completion, cool the reaction mixture and add water to precipitate the product.

  • Filter the solid product through a Büchner funnel and wash with water.

  • Dry the product in vacuo. Further purification can be achieved by recrystallization.

  • Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Mechanistic Insights

The Catalytic Cycle of CBS Reduction

The enantioselectivity of the CBS reduction is a result of a highly organized transition state.

cbs_cycle catalyst CBS Catalyst complex1 Catalyst-Borane Complex catalyst->complex1 + BH₃ complex2 Ketone Coordination complex1->complex2 + Ketone ts Six-Membered Transition State complex2->ts Hydride Transfer product_complex Product-Borane Complex ts->product_complex product_complex->catalyst Catalyst Regeneration product Chiral Alcohol product_complex->product Work-up

Caption: Catalytic cycle of the CBS reduction.

  • Catalyst-Borane Complex Formation: The borane source (e.g., BH₃·THF) coordinates to the nitrogen atom of the oxazaborolidine catalyst. This activates the borane as a hydride donor and increases the Lewis acidity of the endocyclic boron atom.[3]

  • Ketone Coordination: The prochiral ketone coordinates to the Lewis acidic boron atom of the catalyst. The ketone orients itself to minimize steric interactions, with its larger substituent pointing away from the chiral framework of the catalyst.[13]

  • Hydride Transfer: An intramolecular hydride transfer occurs from the coordinated borane to the carbonyl carbon through a highly organized, six-membered ring transition state. This face-selective hydride delivery dictates the stereochemistry of the resulting alcohol.[2]

  • Product Release and Catalyst Regeneration: After hydride transfer, the resulting alkoxyborane product is released upon work-up, and the catalyst is regenerated to participate in the next catalytic cycle.

The Catalytic Cycle of Noyori Asymmetric Transfer Hydrogenation

The Noyori ATH mechanism involves a metal-ligand bifunctional catalysis.

noyori_cycle precatalyst Ru(II) Precatalyst active_catalyst 16e⁻ Ru(II) Complex precatalyst->active_catalyst - HCl ru_hydride 18e⁻ Ru-Hydride active_catalyst->ru_hydride + H-Donor ts Pericyclic Transition State ru_hydride->ts + Ketone product_complex Ru-Alkoxide Complex ts->product_complex product_complex->active_catalyst Catalyst Regeneration product Chiral Alcohol product_complex->product Release

Caption: Catalytic cycle of Noyori ATH.

  • Catalyst Activation: The Ru(II) chloride precatalyst is activated by forming a 16-electron Ru(II) complex.[1]

  • Formation of the Ru-Hydride: The active catalyst reacts with the hydrogen donor (e.g., formic acid or isopropanol) to form an 18-electron ruthenium hydride species.

  • Hydrogen Transfer: The ketone substrate coordinates to the ruthenium center, and the hydride is transferred to the carbonyl carbon while a proton is transferred from the diamine ligand to the carbonyl oxygen. This occurs through a concerted, six-membered pericyclic transition state. The stereoselectivity is controlled by CH-π interactions between the aryl group of the substrate and the arene ligand on the catalyst.[1][14]

  • Product Release and Catalyst Regeneration: The resulting chiral alcohol is released, and the 16-electron Ru(II) complex is regenerated, ready to start a new cycle.

Analytical Method: Chiral HPLC for ee Determination

A robust analytical method is crucial for accurately determining the enantiomeric excess of your product. Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable technique.

Typical Chiral HPLC Conditions:

  • Column: A polysaccharide-based chiral stationary phase (CSP) is often effective. Examples include cellulose or amylose derivatives, such as a column with a cellulose tris(3,5-dimethylphenylcarbamate) stationary phase.[15]

  • Mobile Phase: A normal-phase mobile phase, typically a mixture of hexane or heptane with an alcohol modifier like isopropanol or ethanol, is commonly used. A small amount of an amine additive (e.g., diethylamine) is often added to improve peak shape for basic compounds like amino alcohols.

  • Flow Rate: Typically 0.5-1.5 mL/min.

  • Detection: UV detection at a wavelength where the aryl group of the analyte absorbs (e.g., 254 nm).

Sample Preparation:

  • Prepare a stock solution of your purified product in the mobile phase at a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

  • It is highly recommended to also prepare and inject a racemic sample (if available) to confirm the separation of the two enantiomers and to identify the retention times of the (R) and (S) enantiomers.

References

  • Asymmetric Transfer Hydrogenation of Aryl Heteroaryl Ketones and o-Hydroxyphenyl Ketones Using Noyori-Ikariya Catalysts. (2021). MDPI. [Link]

  • Noyori Asymmetric Transfer Hydrogenation. (2014). Chem-Station Int. Ed.. [Link]

  • Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes. (2017). PMC. [Link]

  • Lewis Acid‐Mediated Diastereoselective Reduction of N‐Protected β‐Amino Ketones: Influence of the Nature of the Metal Atom and of the Nitrogen Protecting Group. (2004). ResearchGate. [Link]

  • Enantioselective Transfer Hydrogenation of α-Methoxyimino-β-keto Esters. (2024). The Journal of Organic Chemistry - ACS Publications. [Link]

  • Enantioselectivity in the Noyori–Ikariya Asymmetric Transfer Hydrogenation of Ketones. (2021). Organometallics - ACS Publications. [Link]

  • Noyori Hydrogenation. (2022). YouTube. [Link]

  • Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2011). Journal of Separation Science. [Link]

  • Enantioselective Reduction of Ketones. (n.d.). University of Regensburg. [Link]

  • Reversible control of enantioselectivity by the length of ketone substituent in biocatalytic reduction. (2019). ResearchGate. [Link]

  • Enantioselective α-Arylation of Ketones with Aryl Triflates Catalyzed by Difluorphos Complexes of Palladium and Nickel. (2007). PMC. [Link]

  • Asymmetric Synthesis of α-Amino Ketones by Brønsted Acid Catalysis. (2015). Organic Letters. [Link]

  • Corey-Bakshi-Shibata Reduction. (n.d.). Organic Chemistry Portal. [Link]

  • Reversible control of enantioselectivity by the length of ketone substituent in biocatalytic reduction. (2019). PubMed. [Link]

  • Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination. (2020). PMC. [Link]

  • Corey–Itsuno reduction. (n.d.). Wikipedia. [Link]

  • Corey-Bakshi-Shibata (CBS) Reduction. (2020). YouTube. [Link]

  • Asymmetric reduction of aminoketones with borane and chiral oxazaborolidine catalyst. (1995). ResearchGate. [Link]

  • London Dispersion Interactions Rather than Steric Hindrance Determine the Enantioselectivity of the Corey–Bakshi–Shibata Reduction. (2019). PMC. [Link]

  • Asymmetric Hydrogenation. (2015). ETH Zurich. [Link]

  • Enantioselective reduction of ketones. (n.d.). Wikipedia. [Link]

  • Directed Reduction of β-Amino Ketones to Syn or Anti 1,3-Amino Alcohol Derivatives. (2006). PMC. [Link]

  • Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. (2015). LCGC International. [Link]

  • High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. (2020). The University of Bath's research portal. [Link]

  • Asymmetric synthesis of acyclic 1,3-amino alcohols by reduction of N-sulfinyl beta-amino ketones. Formal synthesis of (-)-pinidinol and (+)- epipinidinol. (2008). PubMed. [Link]

  • Asymmetric Transfer Hydrogenation as a Key Step in the Synthesis of the Phosphonic Acid Analogs of Aminocarboxylic Acids. (2018). PMC. [Link]

  • The Noyori Asymmetric Hydrogenation Reaction. (n.d.). Andrew G Myers Research Group. [Link]

  • Asymmetric transfer hydrogenation using amino acid derivatives; Further studies and a mechanistic proposal. (2016). ResearchGate. [Link]

  • Recent progress in the chemistry of β-aminoketones. (2022). RSC Publishing. [Link]

  • Approaches to the Asymmetric Synthesis of Unusual Amino Acids. (n.d.). In "Asymmetric Synthesis of Unusual Amino Acids". [Link]

  • Asymmetric synthesis of quaternary aryl amino acid derivatives via a three-component aryne coupling reaction. (2011). PMC. [Link]

  • Asymmetric synthesis of syn- and anti-1,3-amino alcohols. (2002). Keio University. [Link]

  • Asymmetric Transfer Hydrogenation of Acetophenone with 1 R ,2 S -Aminoindanol/Pentamethylcyclopentadienylrhodium Catalyst. (2009). ResearchGate. [Link]

  • Cu-Catalyzed Asymmetric Synthesis of γ-Amino Alcohols Featuring Tertiary Carbon Stereocenters. (2024). AIR Unimi. [Link]

Sources

Optimization

Preventing racemization during reduction of beta-amino acids to alcohols

Welcome to our dedicated technical support center for the stereoselective reduction of β-amino acids to their corresponding β-amino alcohols. This resource is designed for researchers, scientists, and professionals in dr...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support center for the stereoselective reduction of β-amino acids to their corresponding β-amino alcohols. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of maintaining stereochemical integrity during this critical synthetic transformation. Chiral β-amino alcohols are pivotal building blocks in the synthesis of numerous pharmaceuticals, making enantioselective control paramount.[1]

This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you overcome common challenges and ensure the stereochemical purity of your products.

Frequently Asked Questions (FAQs)

Q1: Why is racemization a concern during the reduction of β-amino acids?

A1: Racemization is a significant concern because the stereochemistry of β-amino alcohols is often crucial for their biological activity.[1] The acidic proton on the α-carbon of an amino acid can be abstracted under certain conditions, leading to the formation of a planar enolate or a related intermediate. Reprotonation can then occur from either face, resulting in a loss of enantiomeric purity.[2][3] The specific reaction conditions, such as the choice of reducing agent, temperature, and pH, can influence the propensity for racemization.

Q2: What is the most common strategy to prevent racemization during the reduction of β-amino acids?

A2: The most effective and widely adopted strategy is the protection of the amino group (N-protection) prior to the reduction of the carboxylic acid.[4] Protecting groups like benzyloxycarbonyl (Cbz), tert-butyloxycarbonyl (Boc), or tosyl (Ts) prevent the formation of an internal salt and decrease the acidity of the α-proton, thereby minimizing the risk of racemization. The urethane-type protecting groups (Cbz and Boc) are particularly effective at suppressing racemization.[4]

Q3: Which reducing agents are recommended for the stereoselective reduction of N-protected β-amino acids?

A3: Several reducing agents can be employed, with the choice depending on the specific substrate and desired reaction conditions.

  • Borane complexes (BH₃·THF or BH₃·SMe₂): These are highly effective for reducing N-protected amino acids to their corresponding alcohols with a high degree of stereochemical retention.[5][6] The reaction proceeds through the formation of an acyloxyborane intermediate.[7]

  • Sodium borohydride with an activating agent (e.g., I₂ or H₂SO₄): The NaBH₄/I₂ system is a convenient and selective method for reducing both N-protected and unprotected amino acids to amino alcohols.[8][9] This combination generates borane in situ.[10][11]

  • Lithium aluminum hydride (LiAlH₄): While a powerful reducing agent capable of reducing amides, esters, and carboxylic acids, LiAlH₄ must be used with caution.[12][13][14][15][16] It is highly reactive and can lead to over-reduction or side reactions if not properly controlled. N-protection is still recommended when using LiAlH₄.

Q4: Can I reduce the β-amino acid without protecting the amine group?

A4: While possible, it is generally not recommended if maintaining high enantiomeric purity is critical. The free amine can complicate the reduction by forming salts and potentially promoting racemization. However, methods like the use of NaBH₄/I₂ have been shown to reduce unprotected amino acids with good yields and minimal racemization.[8][9]

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments.

Problem 1: Significant racemization observed in the final β-amino alcohol product.

Possible Causes & Solutions:

  • Incomplete N-Protection:

    • Verification: Ensure complete protection of the amino group using techniques like TLC, LC-MS, or NMR before proceeding with the reduction.

    • Solution: Re-run the protection step, ensuring the use of a slight excess of the protecting group reagent and appropriate reaction conditions.

  • Harsh Reaction Conditions:

    • High Temperatures: Elevated temperatures can provide the energy needed to overcome the activation barrier for racemization.

    • Solution: Perform the reduction at lower temperatures. For instance, reductions with borane complexes are often carried out at 0 °C to room temperature, while LiAlH₄ reductions are typically initiated at 0 °C or even -78 °C.[17]

    • Prolonged Reaction Times: Extended exposure to reaction conditions can increase the likelihood of side reactions, including racemization.[4]

    • Solution: Monitor the reaction progress closely by TLC or LC-MS and quench the reaction as soon as the starting material is consumed.

  • Inappropriate Choice of Base or pH:

    • Strongly Basic or Acidic Conditions: Both extremes can facilitate the abstraction of the α-proton, leading to racemization.[2]

    • Solution: Maintain neutral or mildly acidic/basic conditions during the reaction and workup. Use buffered solutions where appropriate.

Problem 2: Low yield of the desired β-amino alcohol.

Possible Causes & Solutions:

  • Ineffective Reducing Agent:

    • Reagent Incompatibility: The chosen reducing agent may not be suitable for the specific N-protected β-amino acid.

    • Solution: Consult the literature for the most effective reducing agent for your substrate. The NaBH₄/I₂ system is often a good starting point due to its selectivity and ease of use.[9]

    • Reagent Decomposition: Borane complexes and LiAlH₄ are sensitive to moisture and air.

    • Solution: Use freshly opened or properly stored reagents. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Poor Solubility of the Starting Material:

    • Solution: Choose a solvent system in which the N-protected β-amino acid is fully soluble. For borane reductions, THF is a common and effective solvent.[6]

  • Complex Workup Procedure:

    • Emulsion Formation: During aqueous workup, emulsions can form, leading to product loss.

    • Solution: The addition of brine can help to break emulsions.[9]

    • Product Adsorption: The amino alcohol product may adhere to glassware or chromatography media.

    • Solution: Silanize glassware if necessary and choose an appropriate chromatography stationary phase and eluent system.

Experimental Protocols & Methodologies

Protocol 1: General Procedure for the Reduction of an N-Protected β-Amino Acid using Borane-Tetrahydrofuran Complex (BH₃·THF)

This protocol is a representative procedure for the stereoretentive reduction of an N-protected β-amino acid.

Step-by-Step Methodology:

  • Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), dissolve the N-protected β-amino acid (1.0 equiv) in anhydrous tetrahydrofuran (THF).

  • Cooling: Cool the solution to 0 °C in an ice bath.

  • Addition of Reducing Agent: Slowly add a solution of borane-THF complex (typically 1.0 M in THF, 2.0-3.0 equiv) dropwise via a syringe or an addition funnel.

  • Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by TLC or LC-MS.

  • Quenching: Carefully quench the reaction at 0 °C by the slow, dropwise addition of methanol until gas evolution ceases.

  • Solvent Removal: Remove the solvent under reduced pressure.

  • Workup: Add 1 M HCl to the residue and stir for 30 minutes. Basify the aqueous layer with a saturated solution of NaHCO₃ or NaOH until the pH is ~9-10.

  • Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x volumes).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel.[1]

Data Presentation: Comparison of Common Reducing Agents
Reducing AgentN-Protection RequiredTypical ConditionsStereoselectivityKey Considerations
BH₃·THF or BH₃·SMe₂ Highly RecommendedTHF, 0 °C to RTExcellentMoisture sensitive; requires inert atmosphere.[5]
NaBH₄/I₂ RecommendedTHF, 0 °C to refluxExcellentGenerates borane in situ; good functional group tolerance.[8][9]
LiAlH₄ Highly RecommendedAnhydrous ether or THF, 0 °CGood to ExcellentHighly reactive and pyrophoric; can reduce other functional groups.[12][15]

Visualizations

Logical Workflow for Preventing Racemization

workflow start Start: Chiral β-Amino Acid n_protection Step 1: N-Protection (e.g., Boc, Cbz) start->n_protection verify_protection Step 2: Verify Complete Protection (TLC, NMR, LC-MS) n_protection->verify_protection reduction Step 3: Reduction of Carboxylic Acid (Choose appropriate method) verify_protection->reduction workup Step 4: Careful Workup & Purification reduction->workup analysis Step 5: Chiral Analysis (Chiral HPLC, Mosher's ester analysis) workup->analysis product End: Enantiopure β-Amino Alcohol analysis->product

Caption: A streamlined workflow for the stereoselective reduction of β-amino acids.

Troubleshooting Decision Tree

troubleshooting start Problem: Racemization Detected check_protection Was N-protection complete? start->check_protection reprotect Solution: Re-run protection step check_protection->reprotect No check_conditions Were reaction conditions too harsh? check_protection->check_conditions Yes lower_temp Solution: Lower temperature, reduce reaction time check_conditions->lower_temp Yes check_reagents Were reagents/solvents anhydrous? check_conditions->check_reagents No use_dry Solution: Use fresh, dry reagents and solvents under inert atmosphere check_reagents->use_dry No

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Yields in LiAlH₄ Reduction of Amino Esters

Welcome to the technical support center for one of the most powerful and versatile reducing agents in organic synthesis: Lithium Aluminum Hydride (LiAlH₄). This guide is specifically designed for researchers, scientists,...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for one of the most powerful and versatile reducing agents in organic synthesis: Lithium Aluminum Hydride (LiAlH₄). This guide is specifically designed for researchers, scientists, and drug development professionals who are encountering challenges with the LiAlH₄ reduction of amino esters to produce valuable amino alcohols. Low yields in this transformation can be frustrating and costly. Here, we will dissect the common pitfalls and provide scientifically-grounded solutions in a direct question-and-answer format.

I. Troubleshooting Guide: Diagnosing and Solving Low Yields

This section addresses specific, frequently encountered issues during the LiAlH₄ reduction of amino esters. Each point provides a causal explanation and actionable steps to improve your reaction outcomes.

Q1: My reaction is sluggish, incomplete, or fails to start. What are the likely causes?

Several factors can lead to a stalled or incomplete reaction. The primary suspects are the quality of your reagents and the reaction setup.

  • A1.1: Degradation of LiAlH₄. LiAlH₄ is extremely reactive towards moisture and can decompose upon improper handling or prolonged storage.[1][2][3] Commercial LiAlH₄ is typically a grey powder, and while often used directly, its purity can be a significant variable.[4] Pure LiAlH₄ should be a colorless solid.[4]

    • Expert Insight: A simple visual inspection can be telling. If your LiAlH₄ is dark grey or has formed clumps, it has likely been exposed to moisture and has partially decomposed. This reduces the number of active hydride equivalents available for your reduction.

    • Solution:

      • Always handle LiAlH₄ in a glovebox or under a robust inert atmosphere (e.g., argon or nitrogen).[1][2]

      • Use freshly purchased reagent from a reputable supplier.[1]

      • For highly sensitive substrates or stoichiometric reactions, consider purifying your commercial LiAlH₄ by recrystallization from a dry ether.[4]

  • A1.2: Presence of Moisture in the Reaction System. Water reacts violently with LiAlH₄, consuming the reagent and generating hydrogen gas.[2][5][6] This not only deactivates your reducing agent but also poses a significant safety hazard.

    • Solution:

      • Glassware: Oven-dry all glassware overnight at >120 °C and cool under a stream of dry inert gas or in a desiccator immediately before use.

      • Solvents: Use anhydrous solvents, preferably freshly distilled from an appropriate drying agent (e.g., sodium/benzophenone for THF and diethyl ether) or purchased in septum-sealed bottles.[1][7]

      • Starting Material: Ensure your amino ester starting material is dry. If it's a salt (e.g., a hydrochloride), it may be hygroscopic. Consider drying it under high vacuum before use.

Q2: I'm observing the formation of significant byproducts. What are the common side reactions?

The formation of byproducts is a clear indicator of non-ideal reaction conditions or competing reaction pathways.

  • A2.1: Chelation Control Leading to Alternative Pathways. The amino group in your starting material can coordinate to the Lewis acidic aluminum center of LiAlH₄. This chelation can influence the reactivity of the ester carbonyl. In some cases, it can lead to the formation of stable intermediates that are difficult to reduce further.

    • Expert Insight: This is particularly relevant for α-amino esters where a stable five-membered ring intermediate can form.

    • Solution:

      • Protecting the Amine: If chelation is suspected, consider protecting the amino group with a suitable protecting group (e.g., Boc, Cbz) that is stable to LiAlH₄. This will be removed in a subsequent step.

      • Inverse Addition: Instead of adding the amino ester to the LiAlH₄ slurry, try adding the LiAlH₄ solution slowly to the amino ester solution at low temperature (inverse addition).[8] This keeps the concentration of the reducing agent low, potentially disfavoring chelation-controlled pathways.[8]

  • A2.2: Over-reduction or Reduction of Other Functional Groups. LiAlH₄ is a powerful and often non-selective reducing agent.[9] It can reduce a wide range of functional groups including amides, nitriles, epoxides, and in some cases, even isolated double bonds under forcing conditions.[6][9][10]

    • Solution:

      • Reaction Temperature: Maintain a low reaction temperature (e.g., 0 °C or even -78 °C) to enhance selectivity.

      • Stoichiometry: Use the minimum effective amount of LiAlH₄. A large excess can lead to over-reduction.

Q3: My yield is low after the work-up procedure. Where am I losing my product?

Product loss during work-up is a very common issue, especially with water-soluble amino alcohols.

  • A3.1: Formation of Emulsions and Product Trapping in Aluminum Salts. The quenching of LiAlH₄ reactions generates aluminum hydroxides, which can form gelatinous precipitates or stubborn emulsions, trapping your product.[6][11]

    • Expert Insight: The physical nature of the aluminum salts formed during quenching is critical for efficient product isolation.

    • Solution: The Fieser Work-up. This is a widely adopted and reliable method to produce a granular, easily filterable precipitate.[6][9][12]

      • Cool the reaction mixture to 0 °C.

      • For every 'x' grams of LiAlH₄ used, slowly and sequentially add:

        • 'x' mL of water

        • 'x' mL of 15% aqueous NaOH

        • '3x' mL of water

      • Allow the mixture to warm to room temperature and stir for 15-30 minutes.

      • Add anhydrous magnesium sulfate or sodium sulfate to aid in drying and granulation.

      • Filter the resulting solid and wash thoroughly with your reaction solvent (e.g., THF, diethyl ether).

  • A3.2: Product Solubility in the Aqueous Layer. Amino alcohols are often polar and can have significant water solubility, leading to losses during aqueous extraction.

    • Solution:

      • Back-Extraction: After the initial separation, back-extract the aqueous layer several times with a more polar organic solvent like ethyl acetate or a mixture of dichloromethane and isopropanol.

      • Salting Out: Saturate the aqueous layer with a salt like NaCl or K₂CO₃ to decrease the solubility of your organic product.

II. Frequently Asked Questions (FAQs)

Q: What is the general mechanism for the LiAlH₄ reduction of an ester?

A: The reduction of an ester to a primary alcohol by LiAlH₄ proceeds in two main stages.[10]

  • First Hydride Addition: A hydride ion (H⁻) from the AlH₄⁻ complex attacks the electrophilic carbonyl carbon of the ester. This breaks the C=O π-bond and forms a tetrahedral intermediate.

  • Elimination and Second Hydride Addition: The tetrahedral intermediate collapses, reforming the C=O π-bond and expelling the alkoxide (-OR') as a leaving group. This forms an aldehyde intermediate.[6] Aldehydes are more reactive than esters towards LiAlH₄, so a second hydride ion immediately attacks the aldehyde carbonyl, forming an alkoxide.[7][10]

  • Work-up: An aqueous or acidic work-up protonates the alkoxide to yield the final primary alcohol.[10]

G cluster_0 Step 1: First Hydride Addition cluster_1 Step 2: Elimination cluster_2 Step 3: Second Hydride Addition cluster_3 Step 4: Work-up Ester Ester Tetrahedral Intermediate Tetrahedral Intermediate Ester->Tetrahedral Intermediate + LiAlH₄ Aldehyde Aldehyde Tetrahedral Intermediate->Aldehyde - R'O⁻ Alkoxide Alkoxide Aldehyde->Alkoxide + LiAlH₄ Primary Alcohol Primary Alcohol Alkoxide->Primary Alcohol + H₃O⁺ G Setup 1. Assemble Dry Glassware under Inert Atmosphere Reagent 2. Prepare LiAlH₄ Slurry in THF (0 °C) Setup->Reagent Substrate 3. Add Amino Ester Solution Dropwise Reagent->Substrate React 4. Stir at RT or Reflux (Monitor by TLC) Substrate->React Quench 5. Cool to 0 °C and Perform Fieser Work-up React->Quench Isolate 6. Filter and Concentrate to Obtain Product Quench->Isolate

Sources

Optimization

Technical Support Center: Optimizing Crystallization of (3S)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol Salts

Welcome to the technical support guide for the crystallization of (3S)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol salts. This document serves as a resource for researchers, scientists, and drug development professionals...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the crystallization of (3S)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol salts. This document serves as a resource for researchers, scientists, and drug development professionals to troubleshoot and optimize their crystallization experiments. The guidance provided herein is based on established crystallographic principles and field-proven strategies to help you achieve high-purity, crystalline material with consistent and desirable physical properties.

Frequently Asked Questions (FAQs)

Q1: What are the first steps in developing a crystallization process for a new salt of (3S)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol?

The initial steps involve comprehensive screening to identify a suitable solvent or solvent/anti-solvent system. The ideal solvent should exhibit high solubility for your compound at elevated temperatures and low solubility at room or sub-ambient temperatures.[1][2][3] A preliminary screening can be conducted on a small scale (milligrams) across a panel of solvents with varying polarities (e.g., water, ethanol, isopropanol, acetonitrile, ethyl acetate, toluene, heptane).

Q2: How does the choice of a counter-ion (for salt formation) affect crystallization?

The counter-ion is a critical determinant of the salt's physicochemical properties, including its crystal lattice energy, solubility, and melting point.[4][5] Different salt forms (e.g., hydrochloride vs. tartrate) of the same active pharmaceutical ingredient (API) can exhibit vastly different crystallization behaviors and may even form different polymorphs.[4][5] Therefore, salt screening is a crucial early-stage activity to identify a form with optimal properties for development.[5][6]

Q3: Why is the cooling rate so important, and what is a good starting point?

The cooling rate directly influences the level of supersaturation, which is the driving force for crystallization.[7][8][9] A slow cooling rate generally promotes the growth of larger, more well-defined crystals with higher purity, as it allows molecules to properly integrate into the crystal lattice and exclude impurities.[7][10][11] Conversely, rapid cooling can lead to the formation of many small crystals or even cause the compound to "oil out".[7][8][10][11] A good starting point for a controlled cooling profile is a linear ramp of 5-10 °C per hour.

Q4: What is polymorphism and why should I be concerned about it?

Polymorphism is the ability of a solid material to exist in more than one crystal structure.[6][12] Different polymorphs of the same compound can have different physical properties, including solubility, stability, and bioavailability, which are critical attributes for a drug substance.[4] Regulatory agencies require thorough polymorph screening to ensure that the most stable and appropriate form is consistently manufactured.[5][6]

Troubleshooting Guide

This section addresses common issues encountered during the crystallization of (3S)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol salts and provides actionable solutions.

Problem 1: My compound "oils out" and does not crystallize.

Cause: "Oiling out," or liquid-liquid phase separation, occurs when the solution becomes so highly supersaturated that the solute separates as a liquid phase instead of a solid crystalline phase.[13][14] This is common when the melting point of the compound (or an impure form of it) is lower than the temperature of the solution, or when supersaturation is generated too rapidly.[15][16] The resulting oil is often unstable and can solidify into an amorphous solid, trapping impurities.[13][16]

Solutions:

  • Reduce the Rate of Supersaturation: This is the most critical factor.

    • Slower Cooling: Decrease the cooling rate significantly (e.g., to 1-5 °C/hour) to keep the system within the metastable zone width (MSZW), favoring controlled crystal growth over nucleation or oiling.[13][14]

    • Slower Anti-solvent Addition: If using an anti-solvent, add it dropwise at a very slow, controlled rate with vigorous stirring to avoid high local supersaturation.[13][17][18]

  • Decrease Solute Concentration: Start with a more dilute solution. This requires more solvent but lowers the probability of reaching the critical supersaturation level for oiling out.[14]

  • Increase Crystallization Temperature: If possible, perform the crystallization at a higher temperature where the compound is less likely to form a separate liquid phase. This may involve choosing a higher-boiling solvent.

  • Use Seeding: Introduce seed crystals into the solution once it is slightly supersaturated (within the MSZW). Seeding provides a template for growth and can bypass the kinetic barrier for primary nucleation, preventing the system from reaching the high supersaturation levels that lead to oiling.[13][19]

Problem 2: The crystallization results in very fine needles or small particles.

Cause: The formation of very small particles or needles is typically a result of rapid nucleation, where many crystal nuclei form simultaneously, leaving little solute for subsequent growth. This is often caused by high levels of supersaturation generated by rapid cooling or fast anti-solvent addition.[7][8]

Solutions:

  • Slow Down the Process: As with oiling out, reducing the cooling rate or the anti-solvent addition rate is key. A slower process favors crystal growth over nucleation, leading to larger particles.[7][8][10]

  • Optimize Agitation: The stirring rate can influence crystal size. While good mixing is necessary, excessively high shear rates can sometimes lead to secondary nucleation or crystal breakage. Experiment with different agitation speeds.

  • Implement a Temperature Cycling or Aging Step: Holding the crystalline slurry at a constant temperature (aging) or cycling the temperature up and down by a few degrees can promote a process known as Ostwald ripening, where smaller particles dissolve and redeposit onto larger crystals, increasing the average particle size.

Problem 3: The crystallization yield is consistently low.

Cause: A low yield indicates that a significant amount of the compound remains dissolved in the mother liquor after the crystallization process is complete.[16]

Solutions:

  • Optimize the Solvent/Anti-solvent Ratio: If using an anti-solvent, you may need to increase the final proportion of the anti-solvent to decrease the compound's solubility further.

  • Lower the Final Crystallization Temperature: Ensure the solution is cooled to a sufficiently low temperature to minimize solubility. Check the solubility curve of your compound in the chosen solvent system if possible.

  • Minimize the Amount of Solvent: Use only the minimum amount of hot solvent required to fully dissolve the compound. Using an excessive amount of solvent will require a larger volume of anti-solvent or a much lower final temperature to achieve good recovery.[15][16]

  • Check for pH Effects: For salts of amines, the pH of the solution can dramatically affect solubility. Ensure the pH is optimized for the lowest solubility of your specific salt form.

Problem 4: I suspect I am getting different crystal forms (polymorphs) in different batches.

Cause: Polymorphism is kinetically controlled. The specific crystal form that nucleates can be influenced by subtle variations in conditions such as the level of supersaturation, solvent type, temperature, impurities, and agitation.[12][20]

Solutions:

  • Strict Process Control: Once a desired polymorph is identified, the crystallization protocol must be precisely defined and strictly followed. This includes exact solvent ratios, concentrations, temperature profiles (heating and cooling rates), agitation speeds, and seeding protocols.[5]

  • Implement a Seeding Strategy: Seeding with crystals of the desired polymorph is one of the most effective ways to ensure the consistent formation of that form. The seed crystals provide a template that directs the crystallization towards the intended structure.

  • Solvent System Selection: The choice of solvent can have a profound impact on which polymorph is favored. Some polymorphs may only be accessible from specific solvents or solvent mixtures.[20]

  • Characterize Your Material: Use analytical techniques like Powder X-ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA) to characterize the solid form from each batch and confirm polymorphic identity and consistency.

Experimental Protocols & Data

Protocol 1: General Solvent Screening for Crystallization
  • Weigh approximately 20-30 mg of your (3S)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol salt into several small vials.

  • To each vial, add a different solvent (see Table 1) dropwise at room temperature, vortexing between additions, until the solid dissolves or a large volume has been added. Note the solubility at room temperature.

  • For solvents in which the compound is sparingly soluble at room temperature, heat the vial to the solvent's boiling point and continue adding solvent dropwise until the solid fully dissolves.

  • Allow the clear, hot solutions to cool slowly to room temperature, and then place them in an ice bath for 30 minutes.

  • Observe the quality and quantity of the crystals formed. A good solvent will dissolve the compound when hot but yield a significant amount of crystals upon cooling.[3]

Table 1: Common Solvents for Screening (Arranged by Polarity)

SolventBoiling Point (°C)[21]PolarityNotes
Water100HighGood for polar, hydrogen-bonding compounds.[21]
Methanol65HighVolatile, dissolves more polar compounds.[3]
Ethanol78HighCommon choice for moderately polar compounds.[21]
Acetonitrile82MediumCan be a good choice for many organic salts.
Isopropanol (IPA)82MediumLess volatile alternative to ethanol.
Ethyl Acetate77MediumGood for compounds of intermediate polarity.
Toluene111LowHigh boiling point, use with caution.[21]
Heptane/Hexane~98 / ~69LowOften used as an anti-solvent.[21]

Visualizations of Key Concepts

Troubleshooting Crystallization Issues

This flowchart provides a logical progression for diagnosing and solving common crystallization problems.

G start Start: Crystallization Experiment outcome Observe Outcome start->outcome oil Problem: Oiling Out outcome->oil Liquid droplets form fine_xtals Problem: Fine Needles / Small Particles outcome->fine_xtals Powder-like solid low_yield Problem: Low Yield outcome->low_yield Clear mother liquor, little solid good_xtals Good Crystals: Proceed to Analysis outcome->good_xtals Well-formed crystals sol_supersat Solution: Reduce Supersaturation Rate (Slower Cooling / Anti-Solvent Add.) oil->sol_supersat sol_conc Solution: Decrease Concentration oil->sol_conc sol_seed Solution: Implement Seeding Protocol oil->sol_seed fine_xtals->sol_supersat fine_xtals->sol_seed low_yield->sol_conc (Check if too dilute) sol_yield Solution: Lower Final Temp / Increase Anti-Solvent Ratio low_yield->sol_yield sol_supersat->start Re-run sol_conc->start Re-run sol_seed->start Re-run sol_yield->start Re-run

Caption: A troubleshooting flowchart for crystallization.

Supersaturation and the Metastable Zone Width (MSZW)

Understanding the MSZW is key to controlling crystal size and avoiding problems like oiling out. The goal is to operate within this zone.

G cluster_0 Control of Crystallization via Supersaturation origin y_axis Concentration origin->y_axis x_axis Temperature origin->x_axis solubility_curve Solubility Curve nucleation_curve Spontaneous Nucleation Curve p1 p2 p1->p2 p3 p2->p3 p4 p3->p4 p5 p6 p5->p6 p7 p6->p7 p8 p7->p8 undersaturated Undersaturated Zone (Dissolution) metastable Metastable Zone (MSZW) (Crystal Growth Dominates) labile Labile Zone (Spontaneous Nucleation / Oiling Out)

Caption: Phase diagram illustrating the Metastable Zone Width.

References

  • Brainly. (2024, February 25). Why do crystals oil out and what are the remedies and prevention methods?
  • Zhanghua. (2024, December 1). Key Factors Affecting the Efficiency of Crystallizers.
  • SciSpace. (n.d.). Optimal strategies for controlling particle size in antisolvent crystallization operations.
  • Mettler Toledo. (n.d.). Oiling Out in Crystallization.
  • Reddit. (2020, March 16). How does cooling rate affect the point at which crystalisation occures and why?
  • [Author Unknown]. (2024, April 27). Exploring cocrystals and polymorphism in pharmaceutical science: A comprehensive review. [Source, URL not provided in search result]
  • Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
  • [Author Unknown]. (2008, December 11). Design and Optimization of a Combined Cooling/Antisolvent Crystallization Process. [Source, URL not provided in search result]
  • Stein, S. (n.d.). Cooling Rate and Crystal Size. Northwestern University.
  • Scribd. (n.d.). Design and Optimization of Combined Cooling Antisolvent Crystallization Process.
  • [Author Unknown]. (2024, December 25). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. [Source, URL not provided in search result]
  • MIT. (n.d.). Modelling and control of combined cooling and antisolvent crystallization processes.
  • [Author Unknown]. (2010, January 1). Salt and Polymorph Selection Strategy Based on the Biopharmaceutical Classification System for Early Pharmaceutical Development. [Source, URL not provided in search result]
  • Benchchem. (n.d.). Technical Support Center: Preventing Oiling Out in Diastereomeric Salt Formation.
  • Mettler Toledo. (n.d.). Using AntiSolvent for Crystallization.
  • Triclinic Labs. (n.d.). Polymorph Screening, Salt Selection, and Chemical Property Improvement Services.
  • [Author Unknown]. (n.d.). Guide for crystallization. [Source, URL not provided in search result]
  • Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use.
  • ResearchGate. (n.d.). Strategy for control of crystallization of polymorphs.
  • Scribd. (n.d.). Solvent Selection for Crystallization.
  • Vapourtec Ltd. (2024, May 17). Flow Crystallization | Solubility Control.
  • [Author Unknown]. (n.d.). Crystal Size and Cooling Rate - Teacher Notes. [Source, URL not provided in search result]
  • MDPI. (2022, July 22). Effect of Cooling Rate on the Crystal Quality and Crystallization Rate of SiC during Rapid Solidification Based on the Solid–Liquid Model.
  • Asha Pharma. (n.d.). Polymorphism, Polymorph, Salt Screening.
  • UCT Science. (n.d.). SOP: CRYSTALLIZATION.

Sources

Reference Data & Comparative Studies

Validation

Comparison of enzymatic vs chemical resolution for beta-amino alcohols

Enzymatic vs. Chemical Resolution of -Amino Alcohols: A Technical Comparison Guide Executive Summary The production of enantiopure -amino alcohols—critical pharmacophores in -adrenergic blockers (e.g., Propranolol) and a...

Author: BenchChem Technical Support Team. Date: February 2026

Enzymatic vs. Chemical Resolution of -Amino Alcohols: A Technical Comparison Guide

Executive Summary

The production of enantiopure


-amino alcohols—critical pharmacophores in 

-adrenergic blockers (e.g., Propranolol) and antibiotics—relies heavily on the resolution of racemates. While asymmetric synthesis is advancing, resolution remains the industrial workhorse.

This guide compares the two dominant methodologies: Classical Chemical Resolution (via diastereomeric salt formation) and Enzymatic Kinetic Resolution (via lipase-catalyzed acylation).

The Verdict:

  • Choose Chemical Resolution for early-stage cost efficiency on multi-kilogram scales where raw material costs are low and waste disposal is manageable.

  • Choose Enzymatic Resolution (specifically CAL-B) when optical purity requirements exceed 99%

    
    , substrate fragility is high, or when targeting "Green Chemistry" milestones (lower E-factor).
    

Part 1: The Mechanistic Divide

To optimize a process, one must understand the driving forces. The two methods operate on fundamentally different physicochemical principles.

Chemical Resolution: Thermodynamic Control

Classical resolution relies on the formation of diastereomeric salts using a chiral resolving agent (e.g., Tartaric acid, Mandelic acid).

  • Mechanism: An acid-base reaction forms two diastereomeric salts (

    
    -salt and 
    
    
    
    -salt). These salts possess different lattice energies and solubilities.
  • Separation: Through fractional crystallization, the less soluble diastereomer precipitates.

  • Limitation: It is a thermodynamic process.[1] Success depends strictly on the solubility difference (

    
    ) between the two salts. If the difference is too small, separation fails.
    
Enzymatic Resolution: Kinetic Control

Enzymatic resolution, typically using Lipase B from Candida antarctica (CAL-B), relies on Kinetic Resolution (KR) .[2]

  • Mechanism: The enzyme differentiates between enantiomers based on the transition state energy (

    
    ). The "fast-reacting" enantiomer fits into the active site and is acylated, while the "slow-reacting" enantiomer remains unchanged.
    
  • Key Metric: The Selectivity Factor (

    
    -value).[3][4] An 
    
    
    
    is typically required for industrial viability.
  • Advantage: It does not rely on solubility differences, making it predictable for a wider range of substrates.

Workflow Comparison

ResolutionWorkflow Racemate Racemic Beta-Amino Alcohol ChemAgent Chiral Acid (e.g., L-Tartaric) Racemate->ChemAgent EnzAgent Lipase (CAL-B) + Acyl Donor Racemate->EnzAgent SaltForm Diastereomeric Salt Formation ChemAgent->SaltForm Cryst Fractional Crystallization SaltForm->Cryst Thermodynamic Control BaseFree Basification (NaOH) Cryst->BaseFree Solid Phase ChemProd Pure Enantiomer (Salt Method) BaseFree->ChemProd Acylation Selective O- or N-Acylation EnzAgent->Acylation Separation Separation (Chromatography/Extraction) Acylation->Separation Kinetic Control Hydrolysis Chemical Hydrolysis Separation->Hydrolysis Acylated Enantiomer EnzProd Pure Enantiomer (Enzymatic) Separation->EnzProd Unreacted Enantiomer Hydrolysis->EnzProd

Figure 1: Comparative process flow. Chemical resolution relies on solid-liquid phase separation (crystallization), while enzymatic resolution relies on reaction rate differences followed by chemical separation.

Part 2: Performance Analysis

Selectivity and Purity ( )[3][4][6][7][8][9][10]
  • Chemical: Often requires multiple recrystallization rounds to achieve

    
    
    
    
    
    . The "eutectic" composition of the salt can sometimes trap the unwanted enantiomer, limiting the maximum achievable purity without significant yield loss.
  • Enzymatic: Lipases like CAL-B are highly stereospecific.[2][3] In a well-optimized system (using vinyl acetate as an irreversible acyl donor),

    
     values 
    
    
    
    are routinely achieved in a single pass, provided the conversion is stopped at precisely 50% [1].
Yield and Throughput
  • The 50% Barrier: Both methods are theoretically limited to 50% yield for a specific enantiomer unless a racemization step (recycling) is introduced.

  • Throughput: Chemical resolution supports higher substrate loading (concentrations

    
     g/L). Enzymatic reactions often require dilution (typically 20-50 g/L) to prevent enzyme inhibition or aggregation, though immobilized lipases (e.g., Novozym 435) mitigate this [2].
    
Sustainability (E-Factor)

The E-factor (kg waste / kg product) is a critical differentiator.

  • Chemical: High E-factor (typically >50).[5][6] Requires stoichiometric amounts of resolving agents and large volumes of solvent for recrystallization.

  • Enzymatic: Lower E-factor (typically <15). Enzymes are catalytic (used in

    
     w/w ratios) and reusable. However, the solvent choice (e.g., MTBE, Toluene) impacts the green profile.
    

Part 3: Experimental Protocols

Protocol A: Chemical Resolution (Tartaric Acid)

Best for: Robust, non-acid-sensitive substrates.

Materials: Racemic trans-2-aminocyclohexanol, L-(+)-Tartaric acid, Methanol, NaOH.

  • Salt Formation: Dissolve 100 mmol of racemic amine in 50 mL of hot methanol. Separately, dissolve 100 mmol of L-(+)-tartaric acid in 50 mL of hot methanol.

  • Mixing: Add the acid solution to the amine solution slowly with stirring.

  • Crystallization: Allow the mixture to cool to room temperature (25°C) over 4 hours, then refrigerate at 4°C overnight. The less soluble diastereomeric salt will precipitate.

  • Filtration: Filter the crystals and wash with cold methanol.

  • Recrystallization (Critical): Redissolve the wet cake in minimum boiling methanol and cool again to maximize

    
    .
    
  • Liberation: Suspend the purified salt in water and adjust pH to >12 using 2M NaOH. Extract the free base with Dichloromethane (DCM).

  • Drying: Dry organic layer over MgSO₄ and evaporate to yield the chiral amine.

Protocol B: Enzymatic Resolution (CAL-B)

Best for: High purity requirements, acid-sensitive substrates.

Materials: Racemic 1-phenylethanol derivative (or equivalent


-amino alcohol precursor), Candida antarctica Lipase B (immobilized, e.g., Novozym 435), Vinyl Acetate, MTBE (Methyl tert-butyl ether).
  • Preparation: Dissolve 50 mmol of the racemate in 200 mL of dry MTBE.

  • Acyl Donor: Add 150 mmol (3 eq) of Vinyl Acetate. Note: Vinyl acetate renders the reaction irreversible by tautomerizing the byproduct (vinyl alcohol) into acetaldehyde.

  • Initiation: Add 500 mg of immobilized CAL-B (10 mg/mmol substrate). Incubate at 30°C with orbital shaking (200 rpm).

  • Monitoring: Monitor reaction via Chiral HPLC or GC every hour.

    • Stop Condition: When conversion reaches exactly 50% (theoretical maximum for KR).

  • Termination: Filter off the immobilized enzyme (save for reuse).

  • Separation: Evaporate the solvent. The residue contains the unreacted alcohol (

    
    -enantiomer) and the acylated ester (
    
    
    
    -enantiomer).
  • Purification: Separate the alcohol from the ester using Flash Column Chromatography (Silica gel; Hexane/EtOAc gradient).

  • Hydrolysis (Optional): If the ester is the desired product, hydrolyze it using mild base (K₂CO₃/MeOH) to recover the

    
    -alcohol [3].
    

Part 4: Data Comparison

The following table summarizes performance metrics for a typical


-amino alcohol resolution (e.g., 2-amino-1-phenylethanol derivatives) based on aggregated industrial data [4, 5].
MetricChemical Resolution (Tartaric Acid)Enzymatic Resolution (CAL-B)
Enantiomeric Excess (

)
95% - 98% (after 1 recryst)> 99% (single pass)
Yield (of single enantiomer) 30% - 40% (losses in mother liquor)45% - 48% (near theoretical max)
Substrate Loading High (100 - 200 g/L)Moderate (20 - 50 g/L)
Atom Economy Low (Stoichiometric resolving agent)High (Catalytic enzyme)
Reaction Time 24 - 48 hours (including cooling)4 - 12 hours
Cost Driver Solvent recovery & energyEnzyme cost (mitigated by reuse)
Scalability Linear (Standard reactor tanks)Linear (Batch) or Packed Bed (Flow)

Part 5: Decision Matrix

Use this logic tree to select the appropriate method for your specific molecule.

DecisionTree Start Start: Select Resolution Method Scale What is the Target Scale? Start->Scale Purity Required Purity (ee)? Scale->Purity < 10 kg (Lab/Pilot) ChemRes Use Chemical Resolution (Tartaric/Mandelic Acid) Scale->ChemRes > 1 Ton (Commodity) Green Sustainability Priority? Purity->Green > 95% Acceptable EnzRes Use Enzymatic Resolution (CAL-B / Lipase) Purity->EnzRes > 99% Strict Green->ChemRes Low (Cost is King) Green->EnzRes High (Low Waste)

Figure 2: Decision support tree for process selection.

References

  • Ghanem, A., & Aboul-Enein, H. Y. (2004). Lipase-mediated chiral resolution of racemates in organic solvents.[3][7] Tetrahedron: Asymmetry, 15(21), 3331-3351. Link

  • Breuer, M., et al. (2004). Industrial methods for the production of optically active intermediates.[8][5][6][7][9][10] Angewandte Chemie International Edition, 43(7), 788-824. Link

  • Pàmies, O., & Bäckvall, J. E. (2002).

    
    -hydroxy esters. The Journal of Organic Chemistry, 67(4), 1261-1265. Link
    
  • Sheldon, R. A. (2007). The E Factor: fifteen years on. Green Chemistry, 9(12), 1273-1283. Link

  • Rehdorf, J., et al. (2010).[6] Enzymatic synthesis of enantiomerically pure

    
    -amino ketones, 
    
    
    
    -amino esters, and
    
    
    -amino alcohols with Baeyer-Villiger monooxygenases.[6] Chemistry – A European Journal, 16(31), 9525-9535. Link

Sources

Comparative

Mass Spectrometry Fragmentation Patterns of Dimethoxyphenyl Amino Alcohols: A Comparative Technical Guide

Executive Summary & Structural Context[1] Dimethoxyphenyl amino alcohols represent a critical structural motif in medicinal chemistry, serving as precursors to sympathomimetic drugs and potential psychoactive phenethylam...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Structural Context[1]

Dimethoxyphenyl amino alcohols represent a critical structural motif in medicinal chemistry, serving as precursors to sympathomimetic drugs and potential psychoactive phenethylamines (e.g., the 2C-x and NBOMe series). Their analysis requires rigorous differentiation between regioisomers (e.g., 2,5-dimethoxy vs. 3,4-dimethoxy substitution) which often share identical molecular weights but exhibit distinct pharmacological profiles.

This guide provides an in-depth analysis of the mass spectrometry (MS) fragmentation behaviors of these compounds. Unlike simple aliphatic amines, the presence of the electron-rich dimethoxybenzene ring coupled with a


-hydroxyl group creates a competitive fragmentation environment driven by charge localization on both the nitrogen and the benzylic oxygen.
Core Structural Scaffold

The generic structure under review is 1-(dimethoxyphenyl)-2-aminoethanol .

  • Aromatic Moiety: Dimethoxy-substituted benzene (2,5- or 3,4- positions common).

  • Linker: Hydroxy-ethyl chain (

    
    ).
    
  • Amine: Primary, secondary, or tertiary amine terminus.

Instrumentation & Ionization Modalities

To fully characterize these molecules, researchers typically employ two complementary ionization techniques. The choice of technique dictates the observed fragmentation landscape.

FeatureElectron Ionization (EI) Electrospray Ionization (ESI)
Energy Regime Hard Ionization (70 eV)Soft Ionization
Primary Ion Radical Cation (

)
Protonated Molecule (

)
Dominant Process Extensive fragmentation; structural fingerprinting.Water loss; adduct formation; MS/MS required for fragments.
Key Utility Library matching; identification of isomeric substitution patterns.Molecular weight confirmation; LC-compatible quantification.

Fragmentation Mechanisms: The "Push-Pull" Dynamics

The fragmentation of dimethoxyphenyl amino alcohols is governed by the competition between the nitrogen atom's ability to stabilize a positive charge (via the "Nitrogen Rule") and the resonance stabilization afforded by the electron-rich aromatic ring.

Mechanism A: -Cleavage (The Dominant Pathway)

In EI-MS, the radical cation typically directs cleavage at the C-C bond adjacent to the heteroatom.[1] Because the molecule contains two heteroatoms (N and O), two distinct


-cleavage pathways compete.
  • Nitrogen-Driven

    
    -Cleavage: 
    
    • Bond Broken: The

      
       bond between the carbinol carbon and the amine carbon.
      
    • Product: A stable iminium ion.

    • Diagnostic Peak: For a primary amine, this yields m/z 30 (

      
      ). For N-methyl derivatives, m/z 44 .
      
    • Significance: This is often the base peak in aliphatic amino alcohols, but the aromatic ring in these compounds reduces its relative intensity compared to the benzylic fragment.

  • Oxygen-Driven Benzylic

    
    -Cleavage: 
    
    • Bond Broken: The same

      
       bond, but the charge remains on the oxygenated benzylic fragment.
      
    • Product: A resonance-stabilized oxonium ion (protonated benzaldehyde analog).

    • Diagnostic Peak: m/z 167 (for dimethoxy-substituted variants).

    • Significance: The electron-donating methoxy groups on the ring stabilize this cation, making it a major competitor to the iminium ion.

Mechanism B: Benzylic Cleavage & Tropylium Formation

Direct cleavage of the bond between the aromatic ring and the hydroxymethylene group generates a benzyl cation.

  • Fragment: Dimethoxybenzyl cation (

    
    ).
    
  • Rearrangement: This ion frequently rearranges to a dimethoxytropylium ion (seven-membered ring), a highly stable aromatic species.

  • Diagnostic Peak: m/z 151 (often observed after losing the hydroxyl group).

Mechanism C: Dehydration ( )

Particularly prominent in ESI and CI modes, the loss of water is facilitated by the benzylic position of the hydroxyl group.

  • Pathway:

    
    .
    
  • Result: Formation of a conjugated styrene-like iminium species.

Visualizing the Fragmentation Pathways[3][4]

The following diagram illustrates the competitive fragmentation pathways for a generic 1-(2,5-dimethoxyphenyl)-2-aminoethanol.

Fragmentation M Molecular Ion (M+•) [Ar-CH(OH)-CH2-NH2] N_Cleavage N-Driven α-Cleavage M->N_Cleavage Electron Impact O_Cleavage O-Driven/Benzylic Cleavage M->O_Cleavage Iminium Iminium Ion (m/z 30, 44, etc.) [CH2=NH2]+ N_Cleavage->Iminium Charge Retention on N Neutral_Ald Neutral Aldehyde Radical [Ar-CHO•] N_Cleavage->Neutral_Ald Neutral Loss Oxonium Benzylic Oxonium Ion (m/z ~167) [Ar-CH=OH]+ O_Cleavage->Oxonium Charge Retention on O (Stabilized by Ar-OMe) Neutral_Amine Neutral Amine Radical [•CH2-NH2] O_Cleavage->Neutral_Amine Trop_Rearrange Tropylium Rearrangement Oxonium->Trop_Rearrange - CO / - H2 Tropylium Dimethoxytropylium Ion (m/z 137/151) Trop_Rearrange->Tropylium

Figure 1: Competitive fragmentation pathways in EI-MS for dimethoxyphenyl amino alcohols.

Comparative Data: Regioisomer Differentiation

Distinguishing 2,5-dimethoxy from 3,4-dimethoxy isomers is challenging because they generate identical mass fragments. Differentiation relies on relative ion abundance and chromatographic retention .

Fragment Ionm/z (approx)Origin2,5-Dimethoxy Behavior3,4-Dimethoxy Behavior
Iminium Base 30 (Primary)N-

-cleavage
High IntensityHigh Intensity
Benzylic Oxonium 167O-

-cleavage
Medium Intensity High Intensity (Para-resonance stabilization)
Tropylium 137Ring ExpansionVariableVariable
Molecular Ion

ParentWeak/AbsentWeak/Absent

Key Insight: The 3,4-dimethoxy substitution pattern allows for stronger resonance stabilization of the benzylic cation (para-methoxy effect) compared to the 2,5-pattern. Consequently, the m/z 167 peak is often relatively more intense in 3,4-isomers compared to the amine fragment (m/z 30) than in the 2,5-isomers.

Experimental Protocol: Derivatization for GC-MS

Because amino alcohols are polar and thermally labile, direct GC-MS analysis often yields poor peak shapes. Silylation is the recommended protocol to improve volatility and stability.

Protocol: TMS Derivatization

Objective: Convert hydroxyl and amine groups to trimethylsilyl (TMS) ethers/amines.

  • Preparation: Dissolve 1 mg of sample in 100 µL of anhydrous acetonitrile.

  • Reagent Addition: Add 50 µL of BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide with trimethylchlorosilane).

    • Note: TMCS acts as a catalyst for sterically hindered groups.

  • Incubation: Seal the vial and heat at 70°C for 30 minutes .

    • Why: Ensures complete derivatization of both the OH and NH groups.

  • Analysis: Inject 1 µL into the GC-MS (Splitless mode).

Resulting Shifts:

  • Molecular Weight: Increases by 72 Da for each TMS group added.

  • Fragmentation: The

    
    -cleavage of TMS ethers is extremely favorable. Expect a massive peak at m/z 174  (CH2=N(TMS)2+ analog) or similar silylated fragments, which often dominate the spectrum, suppressing the aromatic peaks.
    

Conclusion

The mass spectrometry analysis of dimethoxyphenyl amino alcohols is defined by a competition between nitrogen-driven and oxygen/aromatic-driven fragmentation. While the iminium ion (m/z 30/44) serves as a marker for the amino-alkyl chain, the benzylic oxonium ion (m/z 167) and tropylium ion (m/z 137) provide critical information about the aromatic core. For unambiguous identification of regioisomers, researchers should rely on the subtle differences in relative abundance of these aromatic fragments or, preferably, employ chromatographic separation of TMS-derivatized samples.

References

  • Differentiation of Regioisomers: "Potential of chromatography and mass spectrometry for the differentiation of three series of positional isomers of 2-(dimethoxyphenyl)-N-(2-halogenobenzyl)ethanamines." Drug Testing and Analysis, 2022. Link

  • General Fragmentation Rules: "Mass Spectrometry - Fragmentation Patterns." Chemistry LibreTexts. Link

  • Specific Compound Data: "1-(2,5-Dimethoxyphenyl)-2-(methylamino)ethanol."[2][3] PubChem. Link

  • Derivatization Techniques: "Chemical derivatization for the analysis of drugs by GC-MS." Journal of Food and Drug Analysis. Link

Sources

Validation

Bioactivity Comparison Guide: 3,4-Dimethoxy vs. 3,4-Dichloro Phenyl Amino Alcohols

Executive Summary & Chemical Profiling[1] Objective: This guide provides a technical comparison between 3,4-dimethoxy (electron-donating, H-bond accepting) and 3,4-dichloro (electron-withdrawing, lipophilic) substitution...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profiling[1]

Objective: This guide provides a technical comparison between 3,4-dimethoxy (electron-donating, H-bond accepting) and 3,4-dichloro (electron-withdrawing, lipophilic) substitutions on phenyl amino alcohol scaffolds. These motifs are critical decision points in medicinal chemistry, particularly for adrenergic modulators, antimicrobial agents, and cytotoxic drugs.

Physicochemical Divergence

The choice between a dimethoxy and a dichloro substitution fundamentally alters the molecular interaction landscape.

Feature3,4-Dimethoxy Phenyl3,4-Dichloro PhenylImpact on Bioactivity
Electronic Effect Electron Donating (+M, -I)Electron Withdrawing (-I, +M weak)Dimethoxy increases electron density on the ring, facilitating cation-pi interactions. Dichloro deactivates the ring, increasing acidity of nearby protons.
Hammett Constant (

)

,


,

Dichloro pulls electron density, often enhancing potency in hydrophobic pockets.
Lipophilicity (LogP) Moderate (Polar Surface Area

)
High (Hydrophobic)Dichloro analogs penetrate CNS and membranes more effectively (e.g., Clenbuterol).
H-Bonding Strong Acceptor (Oxygen LP)Weak/NoneDimethoxy is critical for specific receptor subtypes (e.g.,

-AR Thr117 interaction).
Metabolic Stability Low (O-Demethylation target)High (Blocks metabolic oxidation)Dichloro extends half-life; Dimethoxy often leads to rapid clearance or reactive quinone methide formation.

Pharmacological Case Studies

Case Study A: Beta-Adrenergic Receptor Selectivity

This is the most well-documented divergence. The substitution pattern dictates subtype selectivity (


 vs. 

) and intrinsic activity (agonist vs. antagonist).
  • The 3,4-Dimethoxy Motif (The "Selectivity" Driver):

    • Mechanism: The methoxy groups mimic the catechol hydroxyls of endogenous norepinephrine but are methylated. In the

      
      -adrenergic receptor, the 3,4-dimethoxy group forms specific hydrogen bonds with Thr117  and Ser211 .
      
    • Key Compound: RO363 ((-)-1-(3,4-dimethoxyphenetylamino)-3-(3,4-dihydroxy)-2-propanol).[1]

    • Outcome: High

      
       cardioselectivity. The steric bulk and H-bonding align perfectly with the 
      
      
      
      pocket, reducing affinity for
      
      
      .
  • The 3,4-Dichloro Motif (The "Potency & Stability" Driver):

    • Mechanism: Chlorine atoms act as "bio-isosteres" for hydroxyl groups regarding size but differ electronically. They occupy hydrophobic pockets in the receptor and prevent Catechol-O-Methyl Transferase (COMT) degradation.

    • Key Compounds: Dichloroisoproterenol (DCI) and analogs of Clenbuterol/Mabuterol .

    • Outcome: These derivatives often exhibit mixed

      
      -agonist/antagonist activity with significantly longer half-lives due to metabolic resistance. The electron-withdrawing nature prevents rapid oxidation.
      
Case Study B: Antimicrobial & Cytotoxic Activity[3][4][5]
  • 3,4-Dichloro Phenyl Amino Alcohols:

    • Activity: Broad-spectrum antimicrobial and antifungal.[2]

    • Mechanism: The lipophilic dichloro-ring facilitates penetration through bacterial cell walls (lipid bilayers). Once inside, they often disrupt membrane integrity or inhibit specific enzymes (e.g., 14

      
      -demethylase in fungi).
      
    • Data Point: 3,4-dichloro analogs often show MIC values 2-4x lower than their dimethoxy counterparts against S. aureus and C. albicans due to superior cellular uptake.

  • 3,4-Dimethoxy Phenyl Amino Alcohols:

    • Activity: Cytotoxic (Anticancer) but with liability.

    • Mechanism: Can act as antimitotic agents. However, metabolic activation (O-demethylation) can generate reactive species.

    • Data Point: In cytotoxicity assays (e.g., HeLa, MCF-7), dimethoxy derivatives show activity but often require higher concentrations than dichloro analogs to achieve IC50, unless specific active transport mechanisms are involved.

Visualizing the Structure-Activity Relationship (SAR)[5]

The following diagram illustrates the decision logic when selecting between these two motifs during lead optimization.

SAR_Comparison Start Phenyl Amino Alcohol Scaffold Subst_Choice Select Phenyl Substitution Start->Subst_Choice Dimethoxy 3,4-Dimethoxy (Electron Donating) Subst_Choice->Dimethoxy Dichloro 3,4-Dichloro (Electron Withdrawing) Subst_Choice->Dichloro H_Bond H-Bond Acceptor Capacity (Target: Ser/Thr residues) Dimethoxy->H_Bond Enables Metabolism_Risk Metabolic Liability (O-Demethylation -> Clearance) Dimethoxy->Metabolism_Risk Causes Selectivity High Subtype Selectivity (e.g., Beta-1 AR) H_Bond->Selectivity Lipophilicity High Lipophilicity (Membrane Penetration) Dichloro->Lipophilicity Increases Stability Metabolic Stability (Blocks Oxidation) Dichloro->Stability Ensures Potency High Potency / Broad Spectrum (Antimicrobial/Agonist) Lipophilicity->Potency

Caption: SAR Decision Tree contrasting the functional consequences of Dimethoxy vs. Dichloro substitutions.

Experimental Protocols

To validate the bioactivity differences described above, the following standardized protocols are recommended.

Protocol A: Synthesis via Reductive Amination (General)

This method is robust for generating both 3,4-dimethoxy and 3,4-dichloro derivatives for side-by-side comparison.

  • Reagents:

    • Amine: 2-Amino-1-(3,4-dimethoxyphenyl)ethanol OR 2-Amino-1-(3,4-dichlorophenyl)ethanol.

    • Carbonyl: Appropriate aldehyde/ketone for the "tail" (e.g., acetone for isopropyl tail).

    • Reducing Agent: Sodium Triacetoxyborohydride (STAB).

  • Procedure:

    • Dissolve the amino alcohol (1.0 equiv) and aldehyde (1.1 equiv) in 1,2-Dichloroethane (DCE).

    • Stir for 30 mins at Room Temperature (RT) to form the imine intermediate.

    • Add STAB (1.5 equiv) portion-wise.

    • Stir at RT for 12-24 hours under Nitrogen atmosphere.

    • Quench: Add saturated NaHCO₃ solution.

    • Extraction: Extract with DCM (3x). Dry organic layer over MgSO₄.

    • Purification: Flash chromatography (MeOH/DCM gradient).

  • Validation: Confirm structure via ¹H-NMR. Note: The methoxy protons will appear as singlets ~3.8 ppm; aromatic protons for the dichloro derivative will show distinct splitting patterns ~7.2-7.5 ppm.

Protocol B: In Vitro Antimicrobial Susceptibility (MIC)

Purpose: Quantify the lipophilicity-driven potency advantage of the 3,4-dichloro derivative.

  • Preparation:

    • Prepare stock solutions of both compounds in DMSO (1 mg/mL).

    • Use Muller-Hinton Broth (MHB) for bacteria (S. aureus ATCC 29213) and RPMI 1640 for fungi (C. albicans).

  • Plate Setup:

    • Use 96-well sterile microplates.

    • Add 100 µL of media to all wells.

    • Perform serial 2-fold dilutions of the test compounds across the plate (Range: 64 µg/mL to 0.125 µg/mL).

  • Inoculation:

    • Adjust bacterial inoculum to

      
       CFU/mL.
      
    • Add 100 µL of inoculum to each well.

  • Incubation:

    • Incubate at 37°C for 24 hours (bacteria) or 48 hours (fungi).

  • Readout:

    • MIC Definition: The lowest concentration showing no visible growth (turbidity).

    • Expected Result: The 3,4-dichloro derivative typically exhibits an MIC 2-4 fold lower than the 3,4-dimethoxy derivative due to enhanced membrane permeability.

Receptor Binding Visualization

The following diagram details the specific binding mode differences in the Beta-1 Adrenergic Receptor, a critical target for these molecules.

Receptor_Binding cluster_pocket Beta-1 Adrenergic Receptor Pocket Thr117 Thr117 (Polar) Phe359 Phe359 (Hydrophobic) Asp113 Asp113 (Anionic) Dimethoxy_Ligand 3,4-Dimethoxy Ligand (RO363) Dimethoxy_Ligand->Thr117 Strong H-Bond (Selectivity) Dimethoxy_Ligand->Phe359 Pi-Stacking Dimethoxy_Ligand->Asp113 Ionic Bond (Amine) Dichloro_Ligand 3,4-Dichloro Ligand (DCI Analog) Dichloro_Ligand->Thr117 No H-Bond (Steric Clash) Dichloro_Ligand->Phe359 Strong Hydrophobic Interaction Dichloro_Ligand->Asp113 Ionic Bond

Caption: Molecular interaction map showing why Dimethoxy confers selectivity (H-bonding) vs. Dichloro (Hydrophobic).

References

  • Sugimoto, Y., et al. (2002). "(-)-1-(3,4-Dimethoxyphenetylamino)-3-(3,4-dihydroxy)-2-propanol [(-)-RO363] differentially interacts with key amino acids responsible for beta(1)-selective binding in resting and active states."[1] Journal of Pharmacology and Experimental Therapeutics. Link

  • Kruger, G., et al. (1984). "Synthesis of further amino-halogen-substituted phenyl-aminoethanols."[3] Arzneimittelforschung. Link

  • Thabit, M.G., et al. (2025). "Synthesis and biological evaluation of new 3-(4-substituted phenyl)aminoquinoxaline derivatives as anticancer agents."[4] ResearchGate.[5] Link

  • Tas, A., et al. (2022). "Biologically active amino alcohols: Cytotoxic Effects and In Silico Studies."[6] Journal of Molecular Structure. Link

  • Bartsch, W., et al. (1982). "Structure-activity relationships as a response to the pharmacological differences in beta-receptor ligands." PubMed.[7] Link

Sources

Safety & Regulatory Compliance

Safety

Executive Operational Guide: Disposal of (3S)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol

Topic: (3s)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol proper disposal procedures Core Directive & Immediate Safety Profile Status: HAZARDOUS SUBSTANCE — HANDLING RESTRICTED Primary Disposal Path: Off-Site Thermal Treatm...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: (3s)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol proper disposal procedures

Core Directive & Immediate Safety Profile

Status: HAZARDOUS SUBSTANCE — HANDLING RESTRICTED Primary Disposal Path: Off-Site Thermal Treatment (Incineration) [1]

(3S)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol (CAS: 201408-35-7) is a chiral amino alcohol used primarily as a pharmaceutical intermediate. Its disposal requires strict adherence to protocols for corrosive organic solids and toxic substances . Under no circumstances should this compound be discharged into municipal sewer systems or disposed of in general refuse.

Critical Hazard Summary:

  • Corrosive (Category 1C): Causes severe skin burns and eye damage due to the primary amine functionality.

  • Acute Toxicity (Oral/Dermal/Inhalation): Harmful if swallowed or absorbed.

  • Reactivity: Incompatible with strong oxidizing agents and acids (exothermic neutralization).

Chemical Identity & Physical Properties

Accurate identification is the first step in compliant disposal. Use the following data to populate hazardous waste tags (EPA Form 8700-22 or institutional equivalent).

PropertyData Specification
Chemical Name (3S)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol
CAS Number 201408-35-7
Molecular Formula C₁₁H₁₇NO₃
Molecular Weight 211.26 g/mol
Physical State Solid (White to off-white powder or crystal)
Solubility Soluble in DMSO, Methanol; sparingly soluble in water
Acidity/Basicity Basic (Amine functional group)
RCRA Waste Code D002 (Corrosivity - if pH > 12.5 in solution), otherwise Not Listed (manage as hazardous organic waste)

Operational Disposal Workflow

The following decision tree outlines the logical flow for disposing of (3S)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol, ensuring segregation from incompatible streams.

DisposalWorkflow Start Waste Generation: (3S)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol StateCheck Determine Physical State Start->StateCheck SolidWaste Solid Waste (Powder/Crystals) StateCheck->SolidWaste LiquidWaste Liquid Waste (Dissolved in Solvent) StateCheck->LiquidWaste SolidContainer Containerize: High-Density Polyethylene (HDPE) Wide-Mouth Jar SolidWaste->SolidContainer SolventCheck Identify Solvent Base LiquidWaste->SolventCheck SolidLabel Labeling: 'Hazardous Waste - Solid' Constituents: 100% (3S)-3-Amino... SolidContainer->SolidLabel Segregation CRITICAL SEGREGATION: Do NOT mix with Acids or Oxidizers SolidLabel->Segregation Halogenated Halogenated Solvent (e.g., DCM, Chloroform) SolventCheck->Halogenated NonHalogenated Non-Halogenated Solvent (e.g., Methanol, DMSO) SolventCheck->NonHalogenated LiquidContainer Containerize: Glass or HDPE Bottle (Vented Cap if reactive) Halogenated->LiquidContainer NonHalogenated->LiquidContainer LiquidContainer->Segregation Storage Satellite Accumulation Area: Secondary Containment Segregation->Storage Disposal Final Disposal: Off-Site Thermal Incineration Storage->Disposal

Figure 1: Logical decision tree for the segregation and packaging of amino-alcohol waste streams.

Detailed Step-by-Step Disposal Protocols

Phase 1: Pre-Disposal Preparation & Segregation

Scientific Rationale: As an amine, this compound is a weak base. Mixing it with acid waste streams (common in HPLC waste) will generate heat (exothermic neutralization) and potentially precipitate salts, which can clog waste lines or over-pressurize containers.

  • Don Appropriate PPE:

    • Gloves: Nitrile (minimum 0.11 mm thickness) is suitable for incidental contact. Double-gloving is recommended for solid handling to prevent dermal absorption [1].[1]

    • Eye Protection: Chemical splash goggles are mandatory due to the risk of severe eye damage (H318) [2].

    • Respiratory: Use a fume hood. If handling large quantities of powder outside a hood, an N95 or P100 particulate respirator is required.

  • Segregate Streams:

    • Do Not Mix With: Acids (Sulfuric, Hydrochloric), Strong Oxidizers (Permanganates, Peroxides), or Aldehydes (potential imine formation).

    • Compatible Streams: Can be co-mingled with other non-halogenated organic bases or neutral organic solvents (Methanol, Ethanol, DMSO) if in solution.

Phase 2: Packaging & Labeling

Trustworthiness Protocol: Self-validating safety relies on accurate communication of hazards to downstream waste handlers.[1]

  • Select the Container:

    • Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

    • Liquids: Use amber glass or HDPE bottles. Ensure the cap has a chemically resistant liner (PTFE).

    • Headspace: Leave at least 10% headspace in liquid containers to allow for thermal expansion.

  • Labeling Requirements:

    • Attach a hazardous waste tag immediately upon adding the first drop/grain of waste.

    • Signal Word: DANGER.

    • Hazard Checkboxes: Select "Corrosive" and "Toxic".

    • Chemical Composition: Write the full chemical name. Do not use abbreviations like "Amino-alcohol derivative."

Phase 3: Spill Management (Immediate Action)

In the event of a spill during transfer:

  • Solid Spill: Do not dry sweep (generates dust). Cover with a damp absorbent pad or use a HEPA-filtered vacuum dedicated to hazardous materials.[1]

  • Liquid Spill: Absorb with an inert material (Vermiculite or commercial spill pads). Do not use paper towels as combustible waste for large spills of oxidizable amines.

  • Decontamination: Wipe the surface with a dilute weak acid (e.g., 1% acetic acid) to neutralize amine residues, followed by water. Collect all wipes as hazardous waste [3].

Final Disposition: Off-Site Incineration

Why Incineration? While some amines can be neutralized and sewered in industrial settings, research quantities of pharmacologically active intermediates must be incinerated . This ensures the complete destruction of the chiral center and the dimethoxyphenyl pharmacophore, preventing bioaccumulation or aquatic toxicity [4].

  • Protocol: Transfer the sealed, labeled container to your facility's Central Accumulation Area (CAA).

  • Vendor Instruction: Specify "Incineration" on the waste manifest.

  • Regulatory Code: If the waste solution has a pH > 12.5, it is D002 (Corrosive). If solid, it is generally classified as "Non-RCRA Regulated Hazardous Waste" (unless specific state regulations apply), but must still be treated as hazardous due to toxicity.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2024). Hazardous Waste Codes & Characteristics. Retrieved from [Link]

Sources

Handling

A Senior Application Scientist's Guide to Safe Handling: (3s)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol

As researchers and scientists in the fast-paced world of drug development, our work with novel chemical entities is foundational to discovery. Handling these compounds, such as (3s)-3-Amino-3-(3,4-dimethoxyphenyl)propan-...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and scientists in the fast-paced world of drug development, our work with novel chemical entities is foundational to discovery. Handling these compounds, such as (3s)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol, requires a protocol grounded in rigorous safety and scientific prudence. This guide moves beyond a simple checklist, offering a comprehensive operational plan that explains the causality behind each safety recommendation, ensuring a self-validating system of protection for you and your team.

The following procedures are based on the hazard profile of this specific compound and structurally related amino alcohols.[1][2] Adherence to these guidelines is not just about compliance; it's about fostering a culture of safety and scientific excellence.

Hazard Identification and Risk Assessment

Before any handling, a thorough risk assessment is mandatory. This begins with understanding the inherent hazards of the material. Based on data for (3s)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol and similar aromatic amino compounds, a clear hazard profile emerges.[3]

GHS Hazard Classification Summary

Hazard ClassCategoryHazard Statement
Acute Toxicity, OralCategory 4H302: Harmful if swallowed.
Acute Toxicity, DermalCategory 4H312: Harmful in contact with skin.
Acute Toxicity, InhalationCategory 4H332: Harmful if inhaled.
Skin Corrosion/IrritationCategory 1BH314: Causes severe skin burns and eye damage.[4]
Serious Eye DamageCategory 1H318: Causes serious eye damage.[4][5]

(Note: This table is a synthesis of data from the specific compound and closely related analogs to provide a comprehensive safety profile.)[4]

The primary risks associated with this compound are acute toxicity through multiple exposure routes and severe corrosive damage to skin and eyes.[4] The solid form of this chemical necessitates careful handling to prevent the generation of dust, which can be easily inhaled.

Engineering Controls: The First Line of Defense

Personal protective equipment (PPE) is the final barrier between a researcher and a chemical hazard. The primary methods of exposure control are engineering and administrative controls.

  • Chemical Fume Hood: All manipulations of (3s)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood.[6] This is non-negotiable. The fume hood contains airborne particles and vapors, preventing inhalation, which is a primary exposure route.

  • Ventilation: Ensure the laboratory has adequate general ventilation. This dilutes fugitive emissions that may escape primary containment.

  • Safety Equipment: An operational and easily accessible eyewash station and safety shower are mandatory in any laboratory where this compound is handled.[7] Their locations must be clearly marked.

Personal Protective Equipment (PPE) Protocol

The selection of PPE must be deliberate and based on the specific hazards identified. The following protocol is required for all personnel handling this compound.

Eye and Face Protection

Due to the risk of severe eye damage, standard safety glasses are insufficient.

  • Required: Chemical splash goggles that form a seal around the eyes are mandatory.

  • Recommended for High-Risk Operations: When handling larger quantities (>5g) or performing operations with a higher risk of splashing (e.g., vigorous mixing, heating), a full-face shield must be worn in addition to chemical splash goggles to protect the entire face from corrosive splashes.[8]

Hand Protection

The skin is a direct route for exposure and this compound can cause severe burns.[4]

  • Glove Selection: Chemically resistant gloves are required. Nitrile gloves are a suitable choice for incidental contact.[9]

  • Double Gloving: For all weighing and transfer operations, it is best practice to wear two pairs of nitrile gloves. This provides an extra layer of protection and allows for the safe removal of the outer, potentially contaminated glove without exposing the skin.

  • Inspection and Replacement: Always inspect gloves for tears or punctures before use. If direct contact with the chemical occurs, remove gloves immediately, wash hands thoroughly with soap and water, and don a new pair. Do not reuse disposable gloves.

Skin and Body Protection

Protecting the skin and personal clothing from contamination is crucial.

  • Lab Coat: A clean, flame-resistant lab coat with long sleeves and a secure front closure is mandatory.[7] This coat should be kept in the laboratory to prevent the transfer of contaminants to other areas.

  • Closed-Toed Shoes: Shoes that fully cover the foot are required. Permeable footwear, such as sandals or cloth shoes, is strictly forbidden.

  • Long Pants: Full-length pants or skirts are required to protect the legs.

Respiratory Protection

While engineering controls are the primary means of respiratory protection, there are situations where a respirator may be necessary.

  • Standard Handling: When handled exclusively within a certified fume hood, respiratory protection is not generally required.

  • Emergency Situations: In the event of a significant spill or failure of engineering controls, a full-facepiece respirator with organic vapor/acid gas cartridges may be necessary.[1][2] All personnel who may need to use a respirator must be properly trained, fit-tested, and enrolled in a respiratory protection program in accordance with OSHA standards.[10]

Step-by-Step Safe Handling Workflow

A systematic workflow minimizes the risk of exposure and ensures procedural consistency.

G Assess 1. Hazard Assessment (Review SDS & SOPs) Prep 2. Prepare Workspace (Verify Fume Hood, Clear Area) Assess->Prep Plan Don_PPE 3. Don Full PPE (Goggles, Gloves, Lab Coat) Prep->Don_PPE Ready Handle 4. Handle Chemical (Weighing/Transfer in Hood) Don_PPE->Handle Execute Decon 5. Decontaminate (Work Area, Equipment) Handle->Decon Clean-up Doff_PPE 6. Doff & Dispose PPE (Proper Waste Stream) Decon->Doff_PPE Finalize

Caption: Workflow for Safe Handling of Hazardous Chemicals.

Spill, Decontamination, and Disposal Plan

Accidents can happen, and a clear plan is essential for a safe and effective response.

Spill Response
  • Minor Spill (inside fume hood):

    • Alert personnel in the immediate area.

    • Use a chemical spill kit with an absorbent material suitable for organic compounds.

    • Gently cover the spill with absorbent, allow it to soak, and then carefully scoop the material into a designated hazardous waste container.

    • Wipe the area with a suitable solvent (e.g., ethanol), followed by soap and water.

    • All materials used for cleanup must be disposed of as hazardous waste.

  • Major Spill (outside fume hood):

    • Evacuate the laboratory immediately.

    • Alert your institution's Environmental Health and Safety (EHS) department and follow their emergency procedures.

    • Do not attempt to clean up a large spill without proper training and equipment.

Decontamination
  • All glassware and equipment that have come into contact with the compound must be decontaminated.

  • The initial rinse should be with a solvent that can dissolve the compound, and this rinsate must be collected as hazardous waste.[11]

  • Subsequent cleaning can be done with standard laboratory detergents.

Waste Disposal
  • Chemical Waste: All solid and liquid waste containing (3s)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol must be collected in clearly labeled, sealed, and chemically compatible hazardous waste containers.[11] Never mix incompatible wastes.[11]

  • Contaminated PPE: All disposable PPE, such as gloves and bench paper, that is contaminated with the compound must be disposed of in a designated solid hazardous waste stream. Do not discard it in the regular trash.

  • Follow all institutional, local, and national regulations for hazardous waste disposal.[12]

By integrating these detailed protocols into your standard operating procedures, you build a robust safety framework that protects researchers and ensures the integrity of your work. This commitment to safety is the bedrock of innovative and responsible science.

References

  • Safety First: Essential Guidelines for Handling Research Reagents and Equipment. (2024, July 8). Google Cloud.
  • OSHA Lab Safety Equipment: Requirements & Compliance Guide. (2025, November 13). Google Cloud.
  • Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA).
  • OSHA Standards for Biological Laboratories. ASPR.
  • 29 CFR 1910.1450 — OSHA Laboratory Standard. MasterControl.
  • The OSHA Laboratory Standard. (2020, April 1). Lab Manager.
  • Chemical Storage in Research Labs: Safety & Compliance. Apollo Scientific.
  • Hazardous Waste Disposal Guide - Research Areas. Dartmouth Policy Portal.
  • Working with Chemicals - Prudent Practices in the Laboratory. NCBI Bookshelf - NIH.
  • Hazardous Waste Disposal Guide. (2023, February 27). Research Safety - Northwestern University.
  • 3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol Safety Information. Sigma-Aldrich.
  • AMINO ALCOHOL EA Safety Data Sheet. (2018, June 12). Nippon Nyukazai Co., Ltd..
  • AMINOALCOHOL PA Safety Data Sheet. (2017, August 29). Nippon Nyukazai Co., Ltd..
  • Personal protective equipment for handling 2-Amino-2-(1H-tetrazol-5-yl)ethanol. Benchchem.
  • Protective Equipment | Plant Protection. Albert Kerbl GmbH.
  • Material Safety Data Sheet for 3-Aminopropan-1-ol. CDH Fine Chemical.
  • 3-Amino-3-(3,4-dimethoxyphenyl)propanamide hydrochloride Safety Information. Sigma-Aldrich.
  • Safety Data Sheet for 1-Propanol. (2025, November 1). Thermo Fisher Scientific.

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